1-Azido-2-bromo-4-methylbenzene

Core Science & Biosynthesis

Physical and chemical properties of 1-Azido-2-bromo-4-methylbenzene

An In-depth Technical Guide to 1-Azido-2-bromo-4-methylbenzene

Foreword: This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the chemical intermediate, 1-Azido-2-bromo-4-methylbenzene. This document provides an in-depth analysis of its physicochemical properties, a detailed synthetic protocol, characterization data, and its applications, with a particular focus on its utility in modern synthetic chemistry. The inherent trifunctional nature of this molecule presents a unique platform for the strategic construction of complex molecular architectures.

Core Compound Profile

1-Azido-2-bromo-4-methylbenzene is an aromatic organic compound characterized by the presence of an azide (-N₃), a bromo (-Br), and a methyl (-CH₃) group substituted on a benzene ring. This specific arrangement of functional groups—an energetic azide, a versatile bromine handle for cross-coupling, and a methyl group influencing electronic properties—makes it a highly valuable building block in medicinal chemistry and materials science. The ability to selectively address these functional groups allows for orthogonal synthetic strategies, enabling the efficient construction of complex target molecules.

Physicochemical & Safety Data

A precise understanding of the compound's properties is critical for its effective and safe utilization.

Physical and Chemical Properties

The following table summarizes the key physicochemical properties of 1-Azido-2-bromo-4-methylbenzene.

Property	Value	Source
CAS Number	1199273-60-3	[1]
Molecular Formula	C₇H₆BrN₃	[1]
Molecular Weight	212.05 g/mol
Physical Form	Typically an oil or low-melting solid
Purity	>97% (Commercially available)
Storage	Refrigerated storage recommended
Solubility	Soluble in common organic solvents (e.g., Dichloromethane, THF, Ethyl Acetate)	N/A

Safety & Handling

WARNING: Organic azides are high-energy compounds and are potentially explosive. They can be sensitive to heat, shock, and friction. All procedures should be conducted by trained personnel in a controlled laboratory environment.

• Hazard Statements: Causes skin and serious eye irritation. May be harmful if swallowed.[2]

• Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and safety glasses with side shields or a face shield.[3]

• Engineering Controls: All manipulations must be performed in a well-ventilated chemical fume hood.[4] A blast shield is strongly recommended, particularly when heating the compound or working on scales greater than a few grams.

• Handling: Avoid contact with skin, eyes, and clothing.[3] Keep away from heat and sources of ignition.[5] Prevent the formation of dusts or aerosols.[3]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4] Store away from incompatible materials such as strong oxidizing agents.

• Disposal: Waste material must be disposed of in accordance with local and national regulations.[6] Do not mix with other waste.[6]

Synthesis & Purification

The most common and direct synthesis of 1-Azido-2-bromo-4-methylbenzene proceeds from the commercially available 2-Bromo-4-methylaniline via a two-step diazotization-azidation sequence.

Synthetic Workflow Diagram

Caption: General workflow for the synthesis of the target compound.

Detailed Experimental Protocol

Causality Note: The diazotization step is performed at 0-5 °C because aryl diazonium salts are thermally unstable and can decompose, often explosively, at higher temperatures. The subsequent azidation is also kept cold to control the exotherm and the rate of nitrogen gas evolution.

• Diazonium Salt Formation:

  • To a stirred suspension of 2-Bromo-4-methylaniline (1.0 eq) in a suitable aqueous acid (e.g., HCl or H₂SO₄) in a three-necked flask, cool the mixture to 0-5 °C using an ice-salt bath.

  • Prepare a solution of sodium nitrite (NaNO₂, 1.1 eq) in cold water.

  • Add the sodium nitrite solution dropwise to the aniline suspension, ensuring the internal temperature does not exceed 5 °C.

  • Stir the resulting solution for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

• Azide Installation:

  • In a separate flask, dissolve sodium azide (NaN₃, 1.2 eq) in cold water.

  • Slowly add the previously prepared, cold diazonium salt solution to the sodium azide solution. Caution: Vigorous evolution of nitrogen gas will occur. A controlled, slow addition is critical for safety.

  • Once the addition is complete, allow the reaction mixture to stir and slowly warm to room temperature over 1-2 hours.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel and extract the product with an organic solvent like dichloromethane or ethyl acetate (3x).

  • Combine the organic layers and wash with water, followed by saturated sodium chloride solution (brine).

  • Dry the organic phase over anhydrous magnesium or sodium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by column chromatography on silica gel if necessary.

Reactivity and Synthetic Applications

The utility of 1-Azido-2-bromo-4-methylbenzene stems from the distinct reactivity of its functional groups, which allows for selective and sequential chemical modifications.

The Azide Handle: Click Chemistry

The azide group is a premier functional group for "click chemistry," specifically the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This reaction is exceptionally reliable and high-yielding for creating 1,4-disubstituted 1,2,3-triazole rings, which are important scaffolds in drug discovery due to their metabolic stability and ability to act as peptide bond isosteres.

Caption: Schematic of the CuAAC reaction for triazole synthesis.

The Bromine Handle: Cross-Coupling Reactions

The C-Br bond is a classic substrate for a vast array of palladium-catalyzed cross-coupling reactions. This enables the formation of new carbon-carbon or carbon-heteroatom bonds at the C2 position. Notable examples include:

• Suzuki Coupling: Reaction with boronic acids/esters.

• Sonogashira Coupling: Reaction with terminal alkynes.[7]

• Buchwald-Hartwig Amination: Reaction with amines.

Orthogonal Synthesis Strategy

The true power of this reagent lies in the ability to combine these reactions sequentially. A researcher can first perform a CuAAC reaction on the azide group, which is typically unreactive to palladium catalysis. Subsequently, the bromine atom on the resulting triazole product can be subjected to a Suzuki or other cross-coupling reaction to introduce a second point of diversity. This orthogonal approach is a cornerstone of efficient library synthesis in drug discovery.[8][9]

References

• Spectrum Chemical. (2011, May 20).
• Sigma-Aldrich. 1-Azido-2-bromobenzene 0.5M tert-butyl methyl ether.
• Sigma-Aldrich. (2024, September 9).
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• Thermo Fisher Scientific. (2016, January 29).
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• BLD Pharm. 1-Azido-4-bromo-2-methylbenzene | 1199273-60-3.
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• Benchchem. A Comparative Guide to the Reactivity of 2-Bromo-1-iodo-4-methylbenzene and Other Halotoluenes for Researchers and Drug Development.
• NIST WebBook. Benzene, 1-azido-4-bromo-.

• RSC Publishing. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[2][4]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies.

• PMC. (2024, December 17). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[2][4]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies.

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Comprehensive Safety and Handling Whitepaper: 1-Azido-2-bromo-4-methylbenzene in Advanced Organic Synthesis

Executive Summary

As a Senior Application Scientist, navigating the intersection of high-energy chemical intermediates and advanced synthetic methodologies requires a rigorous, causality-driven approach to safety. 1-Azido-2-bromo-4-methylbenzene (CAS: 136672-35-0) is a highly functionalized aryl azide utilized extensively in click chemistry (CuAAC) and novel intramolecular carbonylative C-H functionalizations 1 [[2]](). While its structural features make it an invaluable building block, the thermodynamic instability of the azide moiety demands strict adherence to empirical safety heuristics, specifically the Carbon-to-Nitrogen (C/N) ratio and the "Rule of Six". This guide synthesizes authoritative physicochemical data with self-validating experimental protocols to ensure safe, high-yield handling.

Physicochemical Profiling & Identification

Before manipulating any energetic material, establishing its exact physicochemical identity is the first step in risk mitigation. The presence of the electron-withdrawing bromine atom and the electron-donating methyl group on the benzene ring influences both the reactivity and the thermal decomposition threshold of the azide group.

Table 1: Quantitative Chemical Properties

Property	Value
IUPAC Name	1-Azido-2-bromo-4-methylbenzene
CAS Number	136672-35-0
Molecular Formula	C7H6BrN3
Molecular Weight	212.05 g/mol
SMILES String	CC1=CC=C(N=[N+]=[N-])C(Br)=C1
Energetic Functional Groups	1 (Azide, -N3)

Thermodynamic Stability & Causal Risk Assessment

The primary hazard of organic azides lies in their potential for rapid, exothermic decomposition, releasing nitrogen gas ( N2​ ) and immense thermal energy. To objectively evaluate the explosive potential of 1-Azido-2-bromo-4-methylbenzene, we apply two foundational safety heuristics [[3]]() 4:

• The Rule of Six: This rule dictates that an organic azide requires at least six carbon atoms per energetic functional group to provide sufficient structural dilution of the explosive potential.

  • Application: 1-Azido-2-bromo-4-methylbenzene contains 7 carbon atoms and 1 azide group. Since 7≥6 , the compound passes the Rule of Six, rendering it relatively safe from spontaneous primary detonation under ambient conditions.

• Carbon-to-Nitrogen (C/N) Ratio: A more stringent thermodynamic boundary. The formula is (NC​+NO​)/NN​ .

  • Application: With 7 carbons and 3 nitrogens, the C/N ratio is 2.33 .

  • Causality: A C/N ratio between 1 and 3 indicates moderate instability. While it can be safely synthesized, it possesses enough latent energy that it must not be stored neat for extended periods . It must be stored as a solution (< 1.0 M) below room temperature (e.g., in a freezer) and synthesized in batches strictly under 5 grams 5.

Azide Stability Assessment Workflow for 1-Azido-2-bromo-4-methylbenzene.

Safety Data Sheet (SDS) & Handling Directives

Handling 1-Azido-2-bromo-4-methylbenzene requires strict engineering controls. Beyond its explosive potential, the azide moiety exhibits toxicity analogous to cyanide, forming strong complexes with hemoglobin and blocking oxygen transport 5.

Table 2: Critical Incompatibilities & Causal Hazard Mechanisms

Incompatible Material	Causal Hazard Mechanism
Halogenated Solvents (e.g., CH2​Cl2​ , CHCl3​ )	Reacts with azides to form highly unstable, shock-sensitive di- and tri-azidomethane 6.
Metal Spatulas / Heavy Metals	Direct contact and friction lead to the formation of heavy metal azides, which are highly heat- and shock-sensitive explosives 3.
Ground Glass Joints	Friction on neat azide traces trapped in the joint can trigger localized explosive thermal decomposition 6.
Strong Acids	Protonation of the azide group leads to the release of volatile, highly toxic, and explosive hydrazoic acid ( HN3​ ) 5.

Mandatory PPE & Engineering Controls: All manipulations must be conducted in a fume hood with the sash positioned as low as possible. A blast shield must be utilized during reaction setup and workup. Nitrile gloves, safety glasses, and a flame-resistant lab coat are non-negotiable. Use only plastic or ceramic spatulas for material transfer.

Validated Experimental Protocols

The following protocol details a self-validating system for utilizing 1-Azido-2-bromo-4-methylbenzene in a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This specific workflow is designed to prevent thermal runaway and avoid incompatible solvent interactions.

Protocol: Safe CuAAC Synthesis of 1,4-Disubstituted 1,2,3-Triazoles

Objective: Safely couple 1-Azido-2-bromo-4-methylbenzene with a terminal alkyne.

Step 1: Reagent Preparation & Dilution

• Action: Behind a blast shield, dissolve 1-Azido-2-bromo-4-methylbenzene (max 1.0 g scale) in a non-halogenated solvent (e.g., THF, tert-butanol, or DMF) to achieve a concentration strictly below 1.0 M.

• Causality: Maintaining a sub-1.0 M concentration ensures adequate thermodynamic heat dissipation during the highly exothermic [3+2] cycloaddition, mitigating the risk of runaway decomposition 4.

Step 2: Catalyst Assembly

• Action: In a separate vial, dissolve CuSO4​⋅5H2​O (5-10 mol%) and sodium ascorbate (10-20 mol%) in deionized water.

• Causality: Sodium ascorbate acts as a mild reducing agent to generate the catalytically active Cu(I) species in situ from stable Cu(II) salts. This avoids the handling of unstable, easily oxidized Cu(I) salts and ensures a controlled, steady release of active catalyst into the system.

Step 3: Reaction Execution

• Action: Add the terminal alkyne (1.1 equivalents) to the azide solution. Slowly introduce the aqueous catalyst mixture dropwise while stirring at room temperature.

• Causality: Dropwise addition controls the catalytic turnover rate, preventing localized thermal spikes. The absence of heat application prevents thermal degradation of the unreacted azide.

Step 4: Work-up and Quenching (Self-Validation)

• Action: Monitor the reaction via LC-MS. Upon complete consumption of the azide (validation of safety for concentration), quench the reaction with saturated aqueous NH4​Cl to complex residual copper. Extract the product using ethyl acetate.

• Causality: Ethyl acetate safely partitions the organic triazole product. Dichloromethane is strictly avoided to absolutely guarantee that no unreacted trace azides can form diazidomethane during concentration 6.

CuAAC Reaction Pathway and Safety Integration for Azide Compounds.

References

• 3 Safe Handling of Azides - University of Pittsburgh Environmental Health and Safety.

• [[6]]() Information on Azide Compounds - Stanford Environmental Health & Safety.

• 4 KIT - IOC - Bräse - Research - Azide - Karlsruhe Institute of Technology.

• 5 Azides - Occupational Health, Safety & Environment - University of Victoria.

• 1 136672-35-0 | 1-Azido-2-bromo-4-methylbenzene - Ambeed.

• 2 Intramolecular Carbonylative C–H Functionalization of 1,2,3‐Triazoles - SciSpace.

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Thermal Stability and Decomposition Profiling of Aryl Azides: A Technical Guide for Advanced Applications

Abstract: Aryl azides are indispensable high-energy intermediates in modern chemical biology, materials science, and synthetic organic chemistry. Their utility spans photoaffinity labeling, click chemistry, and the covalent crosslinking of unreactive polymers via C–H/N–H insertion. However, their inherent thermodynamic instability poses significant safety risks and process limitations. As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical decomposition kinetics and practical laboratory workflows. By understanding the substituent effects on thermal stability, researchers can rationally select or design aryl azides that balance safe handling with the desired activation temperature.

Mechanistic Foundations of Aryl Azide Thermolysis

The thermal decomposition of an aryl azide ( Ar−N3​ ) is an irreversible, highly exothermic process driven by the extrusion of thermodynamically stable nitrogen gas ( N2​ ). When thermal energy exceeds the activation barrier (typically denoted by the onset temperature, Tonset​ ), the azide moiety cleaves to generate a highly reactive aryl nitrene [1].

From an application standpoint, understanding the spin state of this nitrene is critical. Thermolysis initially yields a singlet nitrene , which can undergo concerted, stereospecific insertion into adjacent C–H or N–H bonds—a feature heavily exploited in polymer crosslinking and adhesion promoters[2]. If intersystem crossing occurs, the resulting triplet nitrene behaves as a diradical, leading to stepwise hydrogen abstraction and complex side reactions[3].

The causality here is fundamental: if your application requires clean, concerted insertion (e.g., surface modification), you must control the thermal activation to favor rapid singlet insertion before triplet conversion or uncontrolled explosive decomposition occurs.

Mechanistic pathway of aryl azide thermal decomposition and nitrene reactivity.

Substituent Effects: Tuning the Activation Temperature

A common misconception in assay development is treating all aryl azides as thermally equivalent. In reality, the thermal stability of an organic azide is heavily dictated by its electronic environment and molecular structure[4].

• Unsubstituted Aryl Azides: Standard phenyl azide exhibits a relatively high thermal stability, with decomposition initiating above 140 °C[5]. This high activation barrier limits its use in modifying low-glass-transition-temperature ( Tg​ ) polymers or heat-sensitive biological substrates.

• Perfluorophenyl Azides (PFPAs): Fluorination of the aromatic ring stabilizes the resulting nitrene and enhances insertion efficiency. However, standard PFPAs still require elevated temperatures ( >130 °C) for thermal activation, which can degrade sensitive materials[2].

• Ortho-Substitution and Electron-Withdrawing Groups (EWGs): Recent advancements have demonstrated that placing specific substituents (e.g., fluorine or nitro groups) in the ortho position relative to the azide dramatically lowers the activation energy. For example, o,o -difluoro substituted p -phenoxy azide initiates decomposition at approximately 63–70 °C, enabling covalent attachment to unreactive polymers like polyvinylpyrrolidone (PVP) under extremely mild conditions[6][7].

Quantitative Thermal Stability Data

The table below synthesizes differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) data for representative aryl azides. The enthalpy of decomposition ( ΔHd​ ) serves as a direct indicator of the compound's explosive potential.

Compound Class / Specific Azide	Tonset​ (°C)	ΔHd​ (Enthalpy)	Primary Application / Notes
Phenyl Azide (Unsubstituted)	~140 – 160	~ -1600 J/g	Baseline reference; high activation energy[4].
Perfluorophenyl Azide (PFPA)	>130	N/A	High-efficiency C-H insertion for nanomaterials[5].
Tosyl Azide (Sulfonyl Azide)	~140	~ -1300 J/g	Diazo transfer reagent; relatively stable[4].
p-Acetamidobenzenesulfonyl Azide	~100	-201 kJ/mol	Common diazo transfer reagent (p-ABSA)[8].
2-Azidophenylmethanol	~103	-1487 J/g	Ortho-substituted; yields benzoxazoles[9].
o,o-Difluoro p-phenoxy azide	~63 – 70	N/A	Low-temp adhesion promoter for sensitive polymers[6].

Analytical Methodology: The DSC/TGA Self-Validating Workflow

To ensure process safety and optimize reaction conditions, relying solely on literature values is insufficient. Variations in heating rates, sample purity, and crystalline state can shift Tonset​ by up to 20 °C. As a best practice, I mandate a coupled DSC and TGA workflow for any new azide synthesized in the laboratory[10].

This is a self-validating system : DSC measures the exothermic heat flow ( ΔHd​ ) to quantify the explosive hazard, while TGA simultaneously confirms that the exotherm corresponds to a precise mass loss equivalent to the extrusion of N2​ gas. If an exotherm occurs without mass loss, the compound is undergoing a phase transition or polymerization, not true azide decomposition.

Standard Operating Protocol for Thermal Profiling

Step 1: Sample Preparation

• Accurately weigh 1.0 to 5.0 mg of the purified aryl azide into a tared aluminum crucible (for DSC) or alumina pan (for TGA). Note: Keep sample mass low to prevent damage to the sensor in the event of a detonation.

• Seal the DSC crucible with a pierced lid to allow for N2​ gas escape during thermolysis.

Step 2: Instrument Purge and Equilibration

• Load the sample into the thermal analyzer alongside an empty reference crucible.

• Purge the furnace with high-purity inert gas (Nitrogen or Argon) at a constant flow rate of 50 mL/min to prevent oxidative degradation[6].

• Equilibrate the system isothermally at 25 °C for 5 minutes.

Step 3: Dynamic Heating Program

• Initiate a dynamic heating ramp at a strict rate of 10 °C/min. Causality: Faster heating rates artificially inflate the apparent Tonset​ due to thermal lag.

• Continue heating up to 250 °C (or until the exothermic event concludes).

Step 4: Data Integration and Safety Assessment

• TGA: Calculate the step-transition mass loss. For a pure mono-azide, this should closely match the theoretical mass percentage of N2​ in the molecule[11].

• DSC: Integrate the area under the exothermic peak to determine ΔHd​ (in J/g). Identify the extrapolated onset temperature ( Tonset​ ).

• Rule of Thumb: If ΔHd​ exceeds -500 J/g, the compound must be handled behind a blast shield, and scale-up should be strictly limited[8].

Self-validating DSC/TGA workflow for assessing aryl azide thermal stability.

Conclusion & Application Insights

The thermal stability of aryl azides is not merely a safety hurdle; it is a tunable parameter that dictates their application scope. By strategically utilizing electron-withdrawing groups or ortho-substitutions, scientists can engineer azides that activate at temperatures as low as 60–70 °C[6]. This unlocks the ability to covalently modify delicate biological interfaces and low- Tg​ polymers without resorting to UV photolysis, which is often unfeasible for opaque materials. However, this increased reactivity demands rigorous, self-validating thermal profiling (DSC/TGA) to prevent catastrophic runaway reactions during synthesis and storage.

References

• BenchChem. "Azide Group Stability: A Technical Support Guide for Researchers." BenchChem,
• BenchChem. "A comparative study on the thermal stability of different organic azides." BenchChem,
• BenchChem. "Comparative Stability of Alkyl versus Aryl Azides: A Guide for Researchers." BenchChem,
• Atzemoglou, A. A., et al. "Development of Low Temperature Activatable Aryl Azide Adhesion Promoters as Versatile Surface Modifiers.
• Yan, M., & Ren, J. "Covalent Immobilization of Ultrathin Polymer Films by Thermal Activation of Perfluorophenyl Azide.
• Imperial College London. "Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents." Spiral,
• Zanirato, P. F., et al. "Revisiting the thermal decomposition of five ortho-substituted phenyl azides by calorimetric techniques.
• ACS Publications.

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Protocols & Analytical Methods

Application Note: Orthogonal Functionalization via CuAAC Using 1-Azido-2-bromo-4-methylbenzene

Executive Summary

In modern drug discovery and bioconjugation, the demand for modular, highly functionalized building blocks is paramount. 1-Azido-2-bromo-4-methylbenzene serves as an exceptional trifunctional scaffold. The azide moiety is primed for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a premier "click chemistry" reaction that yields stable 1,4-disubstituted 1,2,3-triazoles[1]. Crucially, the aryl bromide group remains entirely inert under these mild click conditions, providing an orthogonal handle for subsequent Palladium-catalyzed cross-coupling reactions[2]. This application note details the mechanistic rationale, optimized protocols, and downstream utility of this versatile building block.

Mechanistic Rationale & Orthogonal Strategy

The strategic value of 1-Azido-2-bromo-4-methylbenzene lies in its distinct reactive sites. The CuAAC reaction is highly chemoselective; the azide reacts exclusively with terminal alkynes in the presence of a Cu(I) catalyst[3]. Because the bromo group does not undergo oxidative addition with Cu(I), the click reaction proceeds without premature polymerization or cross-coupling[4]. Furthermore, the para-methyl group provides a steric boundary that can influence the conformation of the resulting pharmacophore, while also serving as a potential site for late-stage benzylic functionalization.

Caption: Workflow of orthogonal functionalization using 1-Azido-2-bromo-4-methylbenzene.

The Catalytic Cycle & Reagent Causality

A robust CuAAC protocol is a self-validating system where each reagent plays a precise mechanistic role. The reaction requires the in situ generation of Cu(I) from a stable Cu(II) source (CuSO4) using a mild reducing agent like sodium ascorbate[5].

However, naked Cu(I) is thermodynamically unstable and prone to disproportionation or oxidation by dissolved oxygen. To counteract this, a water-soluble accelerating ligand such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) is utilized[6]. THPTA coordinates the Cu(I) center, blocking its bioavailability to prevent toxicity in biological systems, while simultaneously acting as a sacrificial reductant against reactive oxygen species (ROS)[5].

Caption: CuAAC catalytic cycle highlighting the role of Cu(I) and stabilizing ligands.

Step-by-Step Protocol: CuAAC Reaction

This protocol is designed to maximize yield while preventing the Glaser homocoupling of alkynes, a common side reaction when oxygen is present.

Step 4.1: Stock Solution Preparation

• CuSO4 (20 mM): Dissolve in degassed, deionized water[5].

• THPTA Ligand (100 mM): Dissolve in water[6].

• Sodium Ascorbate (300 mM): Must be prepared fresh daily in water to ensure maximum reducing efficacy[6].

• Reactants: Prepare 1-Azido-2-bromo-4-methylbenzene and the target terminal alkyne at 100 mM in DMSO or THF.

Step 4.2: Catalyst Pre-complexation

Causality Check: Pre-complexing Cu(II) with THPTA ensures that the moment Cu(I) is generated, it is immediately captured and stabilized by the ligand[7].

• In a microcentrifuge tube, combine the 20 mM CuSO4 and 100 mM THPTA solutions in a 1:5 volumetric ratio (e.g., 10 µL CuSO4 + 50 µL THPTA)[6].

• Vortex briefly. The solution will turn a brilliant blue, indicating successful Cu(II)-ligand complexation.

Step 4.3: Reaction Assembly

Causality Check: The order of addition is critical. Adding the reductant last ensures active Cu(I) is only formed in the presence of both substrates, immediately entering the productive catalytic cycle.

• To a reaction vial, add 2.0 mL of solvent (e.g., 1:1 DMSO/H2O).

• Add 100 µL of the Terminal Alkyne stock (10 µmol, 1.0 eq).

• Add 105 µL of the 1-Azido-2-bromo-4-methylbenzene stock (10.5 µmol, 1.05 eq). Note: A slight excess of azide ensures complete consumption of the alkyne.

• Add 12 µL of the pre-complexed THPTA/CuSO4 solution.

• Initiation: Add 10 µL of the fresh 300 mM Sodium Ascorbate solution[6].

• Cap the vial to prevent oxygen diffusion and stir at room temperature. The blue color will fade to pale yellow/colorless as Cu(II) reduces to Cu(I).

Step 4.4: Workup and Isolation

• Allow the reaction to proceed for 1–2 hours. Monitor via LC-MS or TLC until the alkyne is consumed.

• Dilute the mixture with Ethyl Acetate and wash three times with brine. The THPTA-copper complex partitions into the aqueous layer, effectively removing the metal catalyst from the organic product[5].

• Dry the organic layer over Na2SO4, filter, and concentrate in vacuo to yield the bromo-aryl triazole intermediate.

Quantitative Data: Reaction Optimization

The choice of ligand and solvent profoundly impacts the efficiency of the CuAAC reaction. The table below summarizes optimization data for coupling bromoaryl azides, demonstrating the superiority of THPTA in mixed aqueous systems.

Solvent System	Ligand	Catalyst Source	Reaction Time	Yield (%)	Mechanistic Observation
t-BuOH / H2O (1:1)	None	CuSO4 / NaAsc	12 h	45%	Significant Glaser homocoupling observed due to unprotected Cu(I).
t-BuOH / H2O (1:1)	TBTA	CuSO4 / NaAsc	4 h	82%	Good yield, but TBTA exhibits poor aqueous solubility.
DMSO / H2O (1:1)	THPTA	CuSO4 / NaAsc	1.5 h	>95%	Rapid conversion; excellent solubility and Cu(I) stabilization.
PBS Buffer (pH 7.4)	THPTA	CuSO4 / NaAsc	2 h	92%	Biocompatible conditions; highly efficient for bioconjugation.

Downstream Applications: Orthogonal Functionalization

Once the 1-(2-bromo-4-methylphenyl)-1H-1,2,3-triazole is isolated, the preserved bromo group serves as an electrophilic hub[2]. Subjecting this intermediate to Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura coupling with an arylboronic acid, Pd(dppf)Cl2, K2CO3, 1,4-dioxane/H2O, 90°C) enables the rapid construction of complex, multi-ring pharmacophores[4]. This link-and-modify strategy is highly valued in medicinal chemistry for generating structure-activity relationship (SAR) libraries without needing to synthesize new azides for every derivative.

Sources

• 1. mdpi.com [mdpi.com]
• 2. BJOC - Clickable azide-functionalized bromoarylaldehydes – synthesis and photophysical characterization [beilstein-journals.org]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Click processes that are orthogonal to CuAAC and SuFEx and forge selectively modifiable fluorescent linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. broadpharm.com [broadpharm.com]

Step-by-step preparation of 1-Azido-2-bromo-4-methylbenzene derivatives

Application Note: Step-by-Step Preparation and Mechanistic Insights for 1-Azido-2-bromo-4-methylbenzene Derivatives

Executive Summary & Mechanistic Rationale

Aryl azides are indispensable intermediates in modern organic synthesis, widely utilized in copper-catalyzed azide-alkyne cycloadditions (CuAAC or "click chemistry"), photoaffinity labeling, and as precursors to reactive nitrenes. The preparation of 1-azido-2-bromo-4-methylbenzene (also known as 2-bromo-4-methylphenyl azide) relies on a robust two-step, one-pot diazotization-azidation sequence[1].

The mechanistic pathway begins with the protonation of 2-bromo-4-methylaniline to form an anilinium salt. Subsequent treatment with sodium nitrite under strictly controlled low temperatures generates a highly reactive electrophilic nitrosyl cation (NO⁺), which reacts with the amine to form a transient diazonium salt[1]. Finally, the introduction of sodium azide facilitates a nucleophilic displacement of the diazonium group, extruding nitrogen gas and yielding the target aryl azide[2].

Experimental Workflow

Figure 1: Experimental workflow for the synthesis of 1-azido-2-bromo-4-methylbenzene.

Quantitative Data & Stoichiometry

The following table summarizes the optimized stoichiometry and expected yields for the synthesis of 1-azido-2-bromo-4-methylbenzene, adapted from validated literature procedures[2].

Reagent / Material	Molecular Weight	Equivalents	Amount	Functional Role
2-Bromo-4-methylaniline	186.05 g/mol	1.00 eq	12.00 g (64.5 mmol)	Starting Material
Hydrochloric Acid (37%)	36.46 g/mol	~4.00 eq	21.5 mL	Acidic Medium / Protonation
Sodium Nitrite (NaNO₂)	69.00 g/mol	1.15 eq	5.10 g (74.2 mmol)	Diazotizing Agent
Sodium Azide (NaN₃)	65.01 g/mol	1.08 eq	4.55 g (70.0 mmol)	Nucleophilic Azide Source
Target Aryl Azide	212.05 g/mol	0.86 (Yield)	11.77 g	Final Product

Step-by-Step Protocol & Causal Analysis

As an application scientist, it is critical to understand that successful execution of this protocol relies on strict temperature control and stoichiometric precision.

Step 1: Amine Dissolution and Salt Formation

• Action: In a 250 mL round-bottom flask equipped with a robust magnetic stir bar, suspend 2-bromo-4-methylaniline (12.00 g) in a mixture of concentrated HCl (21.5 mL) and deionized water (40 mL)[1].

• Causality: The addition of strong acid protonates the amine to form the anilinium hydrochloride salt. This is essential because it solubilizes the starting material and prevents the unreacted free amine from acting as a nucleophile against the newly formed diazonium salt, which would otherwise result in unwanted diazoamino oligomers.

Step 2: Diazotization

• Action: Cool the suspension to 0–5 °C using an ice-water bath. Dissolve sodium nitrite (5.10 g) in minimal deionized water (approx. 15 mL). Add the NaNO₂ solution dropwise to the aniline suspension via an addition funnel over 20-30 minutes, maintaining the internal temperature strictly below 5 °C. Stir for an additional 30 minutes[1].

• Causality: The reaction between nitrite and acid generates the active nitrosyl cation. This step is highly exothermic. Maintaining the temperature below 5 °C is critical because aryl diazonium salts are thermally unstable; elevated temperatures will cause them to rapidly extrude nitrogen gas to form a highly reactive phenyl cation, which reacts with water to yield a phenol byproduct[1].

Step 3: Azidation

• Action: Dissolve sodium azide (4.55 g) in deionized water (15 mL). Add this solution dropwise to the cold diazonium salt mixture. Caution: Vigorous nitrogen gas evolution will occur. Allow the reaction to stir at 0 °C for 1 hour, then gradually warm to room temperature and stir for an additional 1.5 hours[2].

• Causality: The azide anion acts as a nucleophile, displacing the diazonium group and releasing N₂ gas. The slow, dropwise addition controls the rate of gas evolution, preventing the reaction from overflowing or building dangerous pressure within the vessel.

Step 4: Workup and Purification

• Action: Dilute the reaction mixture with water (50 mL) and extract with dichloromethane (DCM) (2 × 50 mL). Wash the combined organic layers with a 10% aqueous solution of KOH or saturated aqueous sodium bicarbonate (NaHCO₃) (2 × 100 mL) until the aqueous phase is slightly basic. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel column chromatography (eluent: petroleum ether) to yield 1-azido-2-bromo-4-methylbenzene as a yellowish oil[2].

• Causality: The basic wash is a critical safety and purification step. It neutralizes residual acid, preventing the formation and subsequent off-gassing of highly toxic, volatile hydrazoic acid (HN₃) during solvent evaporation[1].

Alternative Protocols for Specialized Environments

Depending on regulatory constraints or substrate sensitivity, standard Sandmeyer-type conditions may not be applicable. The following validated alternatives provide process flexibility:

• Neutral Conditions for Acid-Sensitive Substrates: If the target derivative contains acid-sensitive functional groups (e.g., acetals or silyl ethers), the standard HCl method will cause degradation. An alternative utilizes tert-butyl nitrite (t-BuONO) as the organic diazotizing agent and moist NaN₃ in tert-butanol (t-BuOH) at room temperature, allowing for smooth transformation under entirely neutral conditions[3].

• Sodium Azide-Free Synthesis: In environments where sodium azide is strictly regulated due to its explosive and toxic nature, aryl azides can be synthesized via an aryl hydrazine intermediate. The aniline is diazotized and reduced with SnCl₂ to form the hydrazine, which is subsequently oxidized using isopropyl nitrite to yield the aryl azide in situ, completely bypassing the need for NaN₃[4].

Safety & Handling Criticalities

• Explosive Hazard: Aryl azides are energy-rich compounds. While 1-azido-2-bromo-4-methylbenzene is relatively stable due to its higher molecular weight and halogen content, it should be protected from excessive heat, friction, shock, and prolonged exposure to UV light[1].

• Toxicity: Sodium azide is highly toxic. All reactions and workups must be conducted in a well-ventilated fume hood to mitigate the risk of hydrazoic acid exposure[1].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. An Easy Access to Aryl Azides from Aryl Amines under Neutral Conditions [organic-chemistry.org]
• 4. scielo.br [scielo.br]

Application Notes &amp; Protocols: A Senior Application Scientist's Guide to the Diazotization and Azidation of Bromo-Methylanilines

Foreword: The Strategic Importance of Aryl Azides in Modern Synthesis

The conversion of aromatic amines to aryl azides is a cornerstone transformation in organic chemistry, enabling the synthesis of molecules with broad applications in pharmaceuticals, materials science, and chemical biology. Bromo-methylphenyl azides, the focus of this guide, are particularly valuable synthetic intermediates. The bromo- and methyl- substituents provide handles for further functionalization, for instance, through cross-coupling reactions at the bromine site, while the azide group is a versatile precursor for a multitude of transformations. Most notably, its role as a key partner in the copper-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry," has cemented its importance in drug development and bioconjugation.[1][2]

This document provides an in-depth guide for researchers, scientists, and drug development professionals on the reliable synthesis of bromo-methylphenyl azides from their corresponding anilines. We will explore two primary methodologies: the classical aqueous diazotization-azidation and a modern approach using tert-butyl nitrite under anhydrous conditions. The causality behind experimental choices, detailed step-by-step protocols, and critical safety considerations are emphasized throughout to ensure reproducible and safe execution.

Mechanistic Underpinnings: From Amine to Azide

The overall transformation is a two-stage process: diazotization followed by azidation. Understanding the mechanism is critical for troubleshooting and optimizing the reaction for specific bromo-methylaniline isomers.

Diazotization: Formation of the Diazonium Salt

The first step involves converting the primary aromatic amine into a highly reactive diazonium salt.[3][4]

• Classical Method (Aqueous Acid): In this pathway, sodium nitrite (NaNO₂) reacts with a strong mineral acid (e.g., HCl) in situ to generate nitrous acid (HNO₂).[5][6] The amine, protonated by the strong acid, is attacked by the nitrosonium ion (NO⁺), which is formed from the protonation and subsequent dehydration of nitrous acid.[4][7] A series of proton transfers and the elimination of a water molecule yield the final aryl diazonium salt.[4][7] The entire process is conducted at low temperatures (0-5 °C) because aryl diazonium salts are thermally unstable and can decompose violently if isolated or heated.[1][3]

• tert-Butyl Nitrite (TBN) Method: TBN serves as an organic-soluble source of the nitrosonium ion, making it ideal for reactions in non-aqueous solvents.[8][9] This method is particularly advantageous for substrates that have poor solubility in aqueous acid or possess acid-sensitive functional groups.[9] The reaction proceeds under milder, often neutral or weakly acidic, conditions.[9][10]

Azidation: Nucleophilic Displacement

The in situ-generated diazonium salt is immediately treated with an azide source. The diazonium group (-N₂⁺) is an excellent leaving group, readily displaced by a nucleophile upon the evolution of dinitrogen gas (N₂).[5]

• Sodium Azide (NaN₃): This is the most common azide source, providing the azide anion (N₃⁻) for the nucleophilic substitution.[1][11] This reaction is a variation of the well-known Sandmeyer reaction.[1]

• Azidotrimethylsilane (TMSN₃): Often used in conjunction with TBN, TMSN₃ is another effective azide source for organic media.[2]

The overall chemical pathway is illustrated below.

Caption: General chemical pathway for aryl azide synthesis.

Reagent Selection and Rationale

The choice of reagents dictates the reaction conditions and applicability. The properties and roles of the key reagents are summarized below.

Reagent	Formula	Molar Mass ( g/mol )	Role & Rationale
Sodium Nitrite	NaNO₂	69.00	Diazotizing Agent (Classical): Reacts with strong acid to generate nitrous acid in situ. It is cost-effective and highly efficient but requires aqueous acidic conditions.[5]
Sodium Azide	NaN₃	65.01	Azide Source: Provides the azide nucleophile (N₃⁻). Highly effective but also highly toxic and potentially explosive.[12][13] Must be handled with extreme caution.
tert-Butyl Nitrite (TBN)	C₄H₉NO₂	103.12	Diazotizing Agent (Modern): An organic-soluble alternative to NaNO₂/acid. Allows for reactions under anhydrous and milder conditions, suitable for acid-sensitive substrates.[8][9]
Azidotrimethylsilane (TMSN₃)	C₃H₉N₃Si	115.21	Azide Source (Modern): An organic-soluble azide source often paired with TBN for one-pot procedures in aprotic solvents.[2]
Hydrochloric Acid	HCl	36.46	Acid Catalyst: Protonates the aniline and reacts with NaNO₂ to form nitrous acid. Ensures the reaction medium is sufficiently acidic.[1]

Critical Safety Protocols: Handling Azides and Diazonium Salts

Trustworthiness in protocol design begins with safety. Both diazonium salts and azide compounds are hazardous and demand strict adherence to safety protocols.

• Toxicity: Sodium azide is highly toxic if ingested, inhaled, or absorbed through the skin.[14][15][16] It functions as a potent metabolic inhibitor. All manipulations, especially of solid NaN₃, must be performed in a certified chemical fume hood using appropriate personal protective equipment (PPE), including double gloves, safety goggles, and a lab coat.[12][15]

• Explosion Hazard:

  • Diazonium Salts: While generally used in situ in solution, aryl diazonium salts can be violently explosive if isolated in a dry state.[1] Never attempt to isolate the diazonium intermediate in these protocols.

  • Organic Azides: Aryl azides are energy-rich molecules and can be explosive.[13] They are sensitive to heat, friction, and shock. Avoid using ground glass joints and metal spatulas when possible.[13] Work behind a blast shield, especially when working on a larger scale.[13]

  • Heavy Metal Azides: Sodium azide reacts with heavy metals (e.g., lead, copper, brass fittings in drains) to form extremely shock-sensitive and explosive heavy metal azides.[12][15] Use non-metal spatulas and collect all azide-containing waste in designated, clearly labeled non-metal containers for hazardous waste disposal.[12][15]

• Hydrazoic Acid Formation: Sodium azide reacts with acid to form hydrazoic acid (HN₃), which is a highly toxic, volatile, and explosive gas.[12][14][16] The azidation step should be performed such that the addition of sodium azide solution is controlled to prevent a large excess of both acid and azide from co-existing. The workup procedure involves neutralization with a base (e.g., sodium bicarbonate) to quench any residual acid.

Caption: Key hazards and their corresponding safety controls.

Experimental Protocols

The following protocols are designed for a generic bromo-methylaniline substrate on a 10 mmol scale. Adjustments may be necessary based on the specific isomer and its solubility.

Protocol 1: Classical Diazotization-Azidation in Aqueous Medium

This method is robust and widely applicable for many substituted anilines.

Materials:

• Bromo-methylaniline (1.0 eq, 10 mmol)

• Concentrated Hydrochloric Acid (HCl, ~12 M, 4.0 eq, 40 mmol)

• Sodium Nitrite (NaNO₂, 1.1 eq, 11 mmol)

• Sodium Azide (NaN₃, 1.2 eq, 12 mmol)

• Ethyl Acetate or Dichloromethane (for extraction)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Deionized Water

• Ice

• Starch-iodide paper

Workflow Overview:

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. byjus.com [byjus.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Diazotisation [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. An Easy Access to Aryl Azides from Aryl Amines under Neutral Conditions [organic-chemistry.org]
• 11. Azides in the Synthesis of Various Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sodium azide: Uses, safety and sustainable alternatives | Abcam [abcam.com]
• 13. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 14. uthsc.edu [uthsc.edu]
• 15. Sodium Azide NaN3 | Division of Research Safety | Illinois [drs.illinois.edu]
• 16. ehs.wisc.edu [ehs.wisc.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing CuAAC Reactions for 1-Azido-2-bromo-4-methylbenzene

Here is the technical support center with troubleshooting guides and FAQs for optimizing reaction conditions for 1-Azido-2-bromo-4-methylbenzene click reactions.

As a Senior Application Scientist, this guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical support for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, specifically utilizing 1-azido-2-bromo-4-methylbenzene. This document moves beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot and optimize your reactions effectively.

Section 1: Foundational Frequently Asked Questions (FAQs)

This section addresses fundamental concepts of the CuAAC reaction to provide a solid grounding before tackling specific experimental issues.

Q1: What is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction?

A: The CuAAC reaction is a highly efficient and specific variant of the Huisgen 1,3-dipolar cycloaddition, which forms a 1,4-disubstituted 1,2,3-triazole ring from an azide and a terminal alkyne.[1][2] It is the most prominent example of "Click Chemistry," a concept introduced by K. B. Sharpless, which describes reactions that are high-yielding, wide in scope, and generate minimal byproducts.[1][3] The copper(I) catalyst is essential, as it dramatically accelerates the reaction rate (by a factor of 10⁷ to 10⁸ compared to the uncatalyzed thermal reaction) and controls the regioselectivity, exclusively yielding the 1,4-isomer.[1][4]

Q2: What is the specific role of each key component in the reaction?

A: Understanding the function of each reagent is critical for optimization and troubleshooting.

• 1-Azido-2-bromo-4-methylbenzene (Your Azide): This is one of the two key building blocks. The azide functional group (N₃) is the 1,3-dipole that participates in the cycloaddition. Its aromatic nature and substituents (bromo and methyl) can influence its electronic properties and solubility.

• Terminal Alkyne: This is the second building block. It must have a terminal hydrogen (R-C≡C-H) for the copper catalyst to coordinate and activate it for the reaction.[5] Internal alkynes are generally not reactive in CuAAC.[6]

• Copper(I) Catalyst: This is the heart of the reaction. The catalytically active species is Cu(I). It coordinates with the alkyne to form a copper-acetylide intermediate, which then reacts with the azide.[6][7] The catalyst can be introduced from a Cu(I) salt (e.g., CuI, CuBr) or, more commonly, generated in situ from a stable and inexpensive Cu(II) salt (e.g., CuSO₄) using a reducing agent.[5]

• Reducing Agent (e.g., Sodium Ascorbate): When using a Cu(II) source like CuSO₄, a reducing agent is required to generate the active Cu(I) catalyst.[8] Sodium ascorbate is the most common choice due to its effectiveness and compatibility with aqueous systems.[8][9] It also helps prevent oxidative side reactions, such as the homocoupling of alkynes.[1]

• Ligand (e.g., THPTA, TBTA): Ligands are crucial for a successful reaction. They stabilize the Cu(I) oxidation state, preventing it from being oxidized to the inactive Cu(II) state by dissolved oxygen.[10][11] They also increase the reaction rate and can improve the solubility of the copper catalyst.[2][12] The choice of ligand depends heavily on the solvent system.

Q3: Are there any special considerations for using 1-Azido-2-bromo-4-methylbenzene?

A: Yes, the bromo-substituent on your azide is a key factor to consider. Halide ions, particularly bromide and iodide, are known inhibitors of the CuAAC reaction.[13] The bromide atom on your starting material could potentially coordinate with the copper catalyst, leading to a slower reaction rate or lower yield. This inhibition can often be overcome by adjusting the reaction conditions, such as increasing the ligand concentration or using a more accelerating ligand.

Section 2: Troubleshooting Guide

This section is structured to help you diagnose and solve specific problems you may encounter during your experiments.

Problem Cluster 1: Low or No Product Yield

A: A failed click reaction can almost always be traced back to one of a few key areas: the catalyst system, the reagents, or the reaction conditions. Follow a systematic approach to identify the issue. The workflow below outlines the primary checkpoints.

Troubleshooting workflow for low or no product yield in CuAAC reactions.

A: The catalytic activity of Cu(I) is paramount. Since Cu(I) is easily oxidized by atmospheric oxygen to the inactive Cu(II) state, protection is essential.[14][15]

• Use a Reducing Agent: Always use a reducing agent like sodium ascorbate when starting with a Cu(II) salt (e.g., CuSO₄). Critically, prepare the sodium ascorbate solution fresh for each experiment, as it degrades in solution over time.[8] Do not use solutions that have turned brownish.[8]

• Degas Your Solvents: Before setting up the reaction, sparge your solvents (especially aqueous buffers) with an inert gas like argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

• Use a Ligand: A copper-chelating ligand is non-negotiable for robust reactions. It protects the Cu(I) from oxidation and disproportionation.[10][11] For aqueous or semi-aqueous systems, water-soluble ligands like THPTA or BTTAA are highly recommended.[16][17]

• Order of Addition: A best practice is to pre-complex the copper and the ligand before adding them to the main reaction mixture.[18][19] In a separate vial, mix your CuSO₄ solution with the ligand solution. Let it sit for a few minutes. Add this premix to the solution containing your azide and alkyne. Finally, initiate the reaction by adding the freshly prepared sodium ascorbate solution.[17]

A: This is a strong possibility. Halide inhibition is a known issue in CuAAC reactions.[13] The bromide may be competing with the alkyne or azide for coordination to the copper center.

• Solution 1: Increase Ligand Concentration: The most straightforward approach is to increase the ligand-to-copper ratio. While a 1:1 ratio can work, using a 5-fold excess of ligand relative to copper (e.g., 0.5 mM ligand for 0.1 mM CuSO₄) is a common and effective strategy.[12][20] The excess ligand helps to outcompete the inhibitory halide and maintain the integrity of the active catalytic complex.

• Solution 2: Use a More Accelerating Ligand: Ligands like BTTAA have been shown to promote higher reaction efficiency under some conditions compared to THPTA.[17] If you are experiencing persistent issues, testing a different, potentially more potent, ligand is a logical next step.

A: The CuAAC reaction is remarkably tolerant of various solvents.[1][4] If solubility is an issue, a co-solvent system is often the solution.

• Recommended Solvents: Mixtures of water with organic solvents like DMSO, DMF, t-butanol, or acetonitrile are very effective. DMSO is particularly useful for dissolving a wide range of organic molecules and is often used in bioconjugation protocols at concentrations up to 10-20%.[21]

• Avoid Incompatible Buffers: Be cautious with your choice of buffer. Tris buffer can inhibit the reaction due to its ability to bind copper.[21] High concentrations of phosphate buffer can sometimes cause precipitation of copper salts, though this is often prevented by pre-complexing the copper with a ligand.[21] Buffers like HEPES and acetate are generally considered safe choices.

Problem Cluster 2: Presence of Side Products

A: The formation of a diyne byproduct (R-C≡C-C≡C-R) is known as Glaser coupling. This is an oxidative side reaction that is also mediated by copper. It becomes prominent when there is an insufficient concentration of the reducing agent or when the Cu(I) catalyst is readily oxidized to Cu(II).

• Solution: Ensure you are using a sufficient excess of sodium ascorbate (typically 5-10 equivalents relative to copper).[1] Also, minimizing the exposure of your reaction to oxygen by degassing solvents and keeping the reaction vessel capped is crucial.[12] A well-ligated copper catalyst is less prone to promoting this side reaction.

Section 3: Experimental Protocols & Data

This section provides a general protocol as a starting point and a table summarizing key reaction parameters.

General Protocol for a Small-Scale CuAAC Reaction

This protocol is a robust starting point and should be optimized for your specific substrates and goals.

1. Prepare Stock Solutions:

• 1-Azido-2-bromo-4-methylbenzene: 10 mM in DMSO.

• Terminal Alkyne: 10 mM in DMSO.

• Copper(II) Sulfate (CuSO₄): 20 mM in deionized water.

• Ligand (THPTA): 50 mM in deionized water.[22]

• Sodium Ascorbate: 100 mM in deionized water. (Prepare this solution immediately before use).

• Reaction Buffer: 100 mM HEPES or phosphate buffer, pH 7.4. (Degas by sparging with Ar or N₂ for 20 min).

2. Reaction Setup (for a 200 µL final volume):

• In a clean microcentrifuge tube, add the following in order:

  • 113 µL of degassed Reaction Buffer.

  • 20 µL of 10 mM Azide stock (Final concentration: 1 mM).

  • 20 µL of 10 mM Alkyne stock (Final concentration: 1 mM).

• In a separate "premix" tube, combine:

  • 5 µL of 20 mM CuSO₄ stock.

  • 12 µL of 50 mM THPTA stock.

  • Vortex briefly and let stand for 2 minutes.

• Add the 17 µL of the copper/ligand premix to the main reaction tube. (Final concentrations: CuSO₄ = 0.5 mM, THPTA = 3 mM).

• To initiate the reaction, add 20 µL of the freshly prepared 100 mM Sodium Ascorbate solution. (Final concentration: 10 mM).

• Vortex the tube gently to mix. Cap the tube to minimize oxygen exposure.

• Allow the reaction to proceed at room temperature. Monitor progress by TLC or LC-MS at intervals (e.g., 1, 4, and 24 hours).

Table 1: Recommended Reaction Condition Parameters

Parameter	Recommended Range	Rationale & Key Considerations
Reactant Conc.	0.1 - 10 mM	Higher concentrations generally lead to faster reactions.[23] For precious materials, lower concentrations can be used but may require longer reaction times or higher catalyst loading.
Stoichiometry	1:1 to 1:1.5 (Azide:Alkyne)	A slight excess (1.1 to 1.5-fold) of the more accessible or less precious reagent can help drive the reaction to completion.[18]
Copper Source	0.1 - 2 mol% (organic) 50 - 500 µM (aqueous)	For bioconjugation, lower copper concentrations are used to minimize damage to biomolecules.[20] For small molecule synthesis, higher loadings can be used.
Reducing Agent	5 - 10 eq. (to Copper)	A sufficient excess of sodium ascorbate is crucial to maintain the Cu(I) state and prevent oxidative side reactions.[1]
Ligand	1 - 5 eq. (to Copper)	A 5-fold excess is recommended, especially when dealing with potential inhibitors like the bromide on your substrate.[12][20]
Solvent	H₂O, DMSO, DMF, tBuOH, or mixtures	Choice depends on substrate solubility. Co-solvents are highly effective.[21]
Temperature	Room Temperature (20-25 °C)	Most CuAAC reactions proceed efficiently at room temperature. Gentle heating (30-40 °C) can accelerate slow reactions.[18]
pH	4 - 12	The reaction is robust across a wide pH range, making it suitable for many applications, including those involving biological buffers.[1][4]

Section 4: Mechanistic Diagrams

Visualizing the underlying processes can aid in understanding and troubleshooting.

The catalytic cycle for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

References

• Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). Creative Biolabs. [Link]

• Na-Ascorbate. baseclick GmbH. [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. National Center for Biotechnology Information (PMC). [Link]

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. National Center for Biotechnology Information (PMC). [Link]

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. ACS Publications - Organometallics. [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. National Center for Biotechnology Information (PMC). [Link]

• Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. RSC Publishing. [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. National Center for Biotechnology Information (PMC). [Link]

• CuAAC Reaction Ligand Test Kit (THPTA & BTTAA based), Auxiliary Cu(I) Click Reagents. Jena Bioscience. [Link]

• Allyl-Assisted, Cu(I)-Catalyzed Azide–Alkyne Cycloaddition/Allylation Reaction: Assembly of the[1][7][8]Triazolo-4,5,6,7-tetrahydropyridine Core Structure. ACS Publications - The Journal of Organic Chemistry. [Link]

• Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Jena Bioscience. [Link]

• Azide-alkyne Huisgen cycloaddition. Wikipedia. [Link]

• Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Jena Bioscience. [Link]

• Problems and Solutions in Click Chemistry Applied to Drug Probes. National Center for Biotechnology Information (PMC). [Link]

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery. Bioclone. [Link]

• Click Reaction Protocol Kits for Imaging, Cytometry & HTS. baseclick GmbH. [Link]

• One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives. National Center for Biotechnology Information (PMC). [Link]

• Halide inhibition of the copper-catalysed azide–alkyne cycloaddition. RSC Publishing. [Link]

• Does anyone have any tips or advice for small scale click reactions? ResearchGate. [Link]

• A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. ACS Publications - Chemical Reviews. [Link]

• Influence of Alkyne and Azide Substituents on the Choice of the Reaction Mechanism of the Cu+-Catalyzed Addition of Azides to Iodoalkynes. ACS Publications. [Link]

• Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent Cyrene TM under one-pot conditions. Beilstein Journals. [Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bioclone.net [bioclone.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 6. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Copper(I)-Catalyzed Alkyne-Azide Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 8. Na-Ascorbate [baseclick.eu]
• 9. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. vectorlabs.com [vectorlabs.com]
• 11. Click reaction ligands | BroadPharm [broadpharm.com]
• 12. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Halide inhibition of the copper-catalysed azide–alkyne cycloaddition - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. lumiprobe.com [lumiprobe.com]
• 17. CuAAC Reaction Ligand Test Kit (THPTA & BTTAA based), Auxiliary Cu(I) Click Reagents - Jena Bioscience [jenabioscience.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. jenabioscience.com [jenabioscience.com]
• 20. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. jenabioscience.com [jenabioscience.com]
• 22. broadpharm.com [broadpharm.com]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Purification and Chromatography of 1-Azido-2-bromo-4-methylbenzene Crude Mixtures

Welcome to the Technical Support Center for the purification of 1-Azido-2-bromo-4-methylbenzene. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the specific challenges encountered during the purification of this and structurally similar compounds.

Introduction: The Challenge of Purifying 1-Azido-2-bromo-4-methylbenzene

1-Azido-2-bromo-4-methylbenzene is a versatile intermediate in organic synthesis, particularly in the construction of complex nitrogen-containing molecules and for applications in "click chemistry."[1][2] However, its purification is often non-trivial due to the potential for co-eluting impurities, and the inherent reactivity and potential instability of the azide functional group.[1][3][4] This guide provides a structured approach to troubleshooting common purification issues and offers validated protocols for achieving high purity.

I. Frequently Asked Questions (FAQs)

Safety First: Handling Azide Compounds

Q1: What are the primary safety precautions I should take when working with 1-Azido-2-bromo-4-methylbenzene?

A1: Organic azides are energetic compounds and can be sensitive to heat, shock, and friction.[3][4] Always handle them with care in a well-ventilated fume hood. Avoid using metal spatulas, as this can lead to the formation of shock-sensitive metal azides.[4] It is also crucial to avoid contact with halogenated solvents like dichloromethane or chloroform, which can form explosive polyazidomethanes.[4][5] For disposal, organic azides should ideally be converted to a more stable form, such as an amine, before being treated as chemical waste.[4]

Understanding the Impurity Profile

Q2: What are the most likely impurities in my crude 1-Azido-2-bromo-4-methylbenzene mixture?

A2: The impurity profile largely depends on the synthetic route. A common synthesis involves the diazotization of 2-bromo-4-methylaniline followed by reaction with an azide source.[6] Potential impurities include:

• Unreacted 2-bromo-4-methylaniline: Incomplete diazotization will leave this starting material in your crude product.[6]

• Isomeric Products: Depending on the selectivity of the bromination of the precursor, you may have isomeric bromo-methylanilines leading to isomeric azido-bromo-methylbenzenes.

• Phenolic Byproducts: The diazonium salt intermediate can react with water to form 2-bromo-4-methylphenol, especially if the reaction temperature is not rigorously controlled.[6]

• Side-products from the Azide Source: Residual inorganic azides or byproducts from their decomposition can be present.

Thin-Layer Chromatography (TLC) Troubleshooting

Q3: My spots are streaking on the TLC plate. What could be the cause?

A3: Streaking on a TLC plate can be due to several factors:

• Sample Overloading: Applying too much of your crude mixture can saturate the stationary phase. Try spotting a more dilute solution.

• Inappropriate Solvent System: If the solvent system is too polar, your compound may move with the solvent front without proper partitioning. Conversely, if it's not polar enough, it may not move from the baseline. A systematic trial of solvent systems with varying polarities is recommended. For many aryl azides and brominated compounds, a mixture of hexanes and ethyl acetate is a good starting point.[7][8]

• Compound Instability: While less common on silica gel for this specific compound, some compounds can degrade on the acidic surface of the silica. Using alumina plates could be an alternative.

Q4: I can't visualize my azide compound on the TLC plate with a UV lamp. What are my options?

A4: While many aromatic compounds are UV-active, the azide group itself doesn't guarantee strong absorption. If UV visualization is ineffective, you can use chemical staining methods. A particularly effective method for azides involves a two-step process:

• Reduction of the azide: The TLC plate is dipped in a solution of triphenylphosphine, which reduces the azide to an amine.

• Staining of the amine: The plate is then treated with a ninhydrin solution, which reacts with the newly formed amine to produce a colored spot.[9][10]

This method is sensitive and can detect small amounts of your product.[9]

II. Troubleshooting Guide for Column Chromatography

Column chromatography is the most common method for purifying multi-gram quantities of 1-Azido-2-bromo-4-methylbenzene.[7][8]

Problem: Poor Separation of My Product from an Impurity.

This is a frequent challenge, often due to the similar polarities of the desired product and a key impurity.

Logical Troubleshooting Workflow

Sources

• 1. CAS 2101-86-2: 1-azido-4-methylbenzene | CymitQuimica [cymitquimica.com]
• 2. 1-Azido-2-bromobenzene 0.5M tert-butyl methyl ether 3302-39-4 [sigmaaldrich.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. safety.pitt.edu [safety.pitt.edu]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. rsc.org [rsc.org]
• 9. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 10. researchgate.net [researchgate.net]

Handling light sensitivity and thermal instability of aryl azides

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with aryl azides. This guide is designed to provide expert advice, practical troubleshooting, and clear protocols for the safe and effective handling of these versatile yet challenging chemical entities. Aryl azides are powerful tools in bioconjugation, cross-linking, and drug discovery, but their inherent light sensitivity and thermal instability demand careful management.

This center is structured to address your needs proactively, moving from foundational knowledge to in-depth problem-solving.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the fundamental properties and handling of aryl azides.

Q1: What makes aryl azides so sensitive to light and heat?

A1: The instability of aryl azides stems from the weak N-N₂ bond. Both light (photolysis) and heat (thermolysis) provide the energy needed to cleave this bond, leading to the extrusion of dinitrogen (N₂) gas and the formation of a highly reactive singlet aryl nitrene intermediate.[1][2][3] This nitrene can then undergo various reactions, such as C-H bond insertion, or rearrange to other products, which may be desired in some applications but represent decomposition in others.[4][5][6]

Q2: How should I properly store my aryl azide compounds?

A2: Proper storage is critical to prevent degradation and ensure safety. Follow these guidelines:

• Temperature: Store at or below -18°C in a freezer.[7] Some less stable azides may require even lower temperatures.

• Light: Always store in amber vials or containers wrapped in aluminum foil to protect from light.[7][8]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent reactions with atmospheric components.

• Separation: Store azides away from all other chemicals, especially acids, heavy metals, and chlorinated solvents.[9][10]

Q3: What are the immediate signs that my aryl azide has decomposed?

A3: The most direct sign of decomposition is the evolution of nitrogen gas, which can cause pressure buildup in a sealed container. Visually, you might observe a color change in the solid or solution. Spectroscopically, the disappearance of the characteristic azide peak in the IR spectrum is a definitive indicator.

Q4: Can I use a metal spatula to handle my solid aryl azide?

A4: No. You should strictly avoid using metal spatulas or any metal instruments that can cause friction or scratching.[8][9][10] Contact with metals can form highly shock-sensitive and explosive heavy metal azides.[9][11] Use plastic, ceramic, or Teflon spatulas instead.[8]

Q5: How do I monitor the progress of a reaction involving an aryl azide?

A5: The most reliable method is Infrared (IR) spectroscopy. The azide functional group has a very strong and sharp antisymmetric stretching vibration (ν_as) in a clean region of the spectrum, typically between 2120-2160 cm⁻¹.[12] The disappearance of this peak is a clear indication that the azide has been consumed. Thin-Layer Chromatography (TLC) can also be used, but care must be taken as the heat from a heat gun can sometimes cause decomposition on the plate.

Troubleshooting Guide: Experimental Challenges

This section provides a problem-and-solution framework for specific issues encountered during experiments.

Problem 1: My Click Chemistry (CuAAC or SPAAC) reaction is failing or giving very low yields.

Potential Cause	Explanation & Solution
Degraded Aryl Azide	The azide may have decomposed due to improper storage or handling. Solution: Before starting, run a quick IR spectrum of your azide to confirm the presence of the strong azide peak (~2130 cm⁻¹). If the peak is weak or absent, the material has likely degraded and should be discarded.
Incompatible Buffer Components	Buffers containing primary amines (like Tris or glycine) can quench the desired reaction by reacting with photoactivated aryl azides.[13] Additionally, sodium azide (NaN₃) used as a preservative will compete with your aryl azide for the alkyne, significantly reducing yields, especially in Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[14] Solution: Use non-amine-containing buffers like PBS or HEPES. Ensure all buffers are free of sodium azide preservatives.
Presence of Reducing Agents	Thiol-containing reducing agents such as DTT or β-mercaptoethanol will reduce the azide group to an amine, rendering it inactive for click chemistry.[13] Solution: Ensure all reagents and buffers are free from these reducing agents prior to the reaction.
Insufficient Reagent Excess	In bioconjugation, one component is often precious. An insufficient excess of the other reactant can lead to low yields. Solution: Increase the molar excess of the more abundant component. A 1.5 to 10-fold excess is a good starting point for optimization.[15]
Steric Hindrance	If the azide or alkyne is located in a sterically crowded environment (e.g., within a folded protein), it may be inaccessible.[16] Solution: Consider performing the reaction under denaturing conditions (e.g., adding DMSO or urea) to expose the reactive sites.[16] Alternatively, design a linker with increased length and flexibility.

Problem 2: I observe multiple unexpected spots on my TLC plate and a complex NMR spectrum after my reaction.

Potential Cause	Explanation & Solution
Thermal Decomposition	If your reaction is run at an elevated temperature, the aryl azide may be decomposing into a nitrene, which then forms various byproducts.[4][17] The activation temperature can be surprisingly low for substituted aryl azides, sometimes below 100°C.[2][4] Solution: Attempt the reaction at a lower temperature. If heat is required, perform a stability test on your azide by heating a small sample and monitoring it by TLC or IR to determine its decomposition temperature.
Photochemical Decomposition	Accidental exposure to ambient lab light can be sufficient to cause partial decomposition of the azide into the reactive nitrene, leading to side reactions.[1][6] Solution: Protect your reaction from light at all stages. Use amber glassware or wrap your reaction vessel in aluminum foil. Work in a dimly lit area or with yellow/red safety lights if possible.[7][8]
Reaction with Solvent	The highly reactive nitrene intermediate can insert into C-H bonds of the solvent itself, creating a mixture of solvent-adducts. Solution: Choose a solvent with unreactive C-H bonds if possible, or one that is intended to be a trapping agent. If decomposition is unavoidable, ensure the reaction is run under conditions that favor the desired pathway (e.g., high concentration of the desired reaction partner).

Troubleshooting Workflow: Failed Click Reaction

Here is a logical workflow to diagnose a failed click reaction involving an aryl azide.

Caption: A step-by-step workflow for troubleshooting low yields in aryl azide click chemistry reactions.

Key Protocols & Methodologies

This section provides detailed, step-by-step protocols for common procedures.

Protocol 1: Safe Setup of a Photochemical Reaction

This protocol is for reactions where the photochemical generation of the aryl nitrene is the desired pathway.

• Select Reaction Vessel: Use a quartz or borosilicate glass reaction vessel that is transparent to the wavelength of UV light you will be using. Quartz is ideal for optimal light transmission.[13]

• Assemble in a Fume Hood: All manipulations must be performed in a certified chemical fume hood.[7]

• Use a Blast Shield: Place a portable blast shield in front of the reaction apparatus. This is a mandatory safety precaution.[7][9][10]

• Protect from Ambient Light: Assemble the reaction setup with the room lights dimmed or off. Wrap any parts of the apparatus not being irradiated (e.g., collection flasks) in aluminum foil.

• Cooling System: Place the reaction vessel in a cooling bath (e.g., an ice-water bath or a cryocooler). Photochemical reactions can generate significant heat, which can lead to uncontrolled decomposition.[13]

• Inert Atmosphere: Purge the reaction mixture and the headspace with an inert gas (argon or nitrogen) for 15-30 minutes before starting the irradiation. Maintain a positive pressure of inert gas throughout the reaction.

• Initiate Irradiation: Turn on the UV lamp. Ensure the lamp is properly shielded to prevent exposure to personnel.

• Monitor Progress: Periodically and safely take aliquots to monitor the reaction by IR (disappearance of the azide peak) or another appropriate analytical method.

• Workup: Once the reaction is complete, turn off the lamp before disassembling the apparatus. Handle the resulting mixture with care, as it may still contain reactive species.

Protocol 2: Purification of a Thermally Unstable Aryl Azide

High temperatures from distillation or even a rotovap can decompose sensitive aryl azides.[10] This protocol relies on non-thermal methods.

• Perform an Aqueous Wash: Transfer the crude reaction mixture to a separatory funnel. Wash the organic layer sequentially with:

  • Saturated sodium bicarbonate solution (to remove acid impurities).

  • Water.

  • Saturated brine solution (to aid in phase separation).

  • Keep all washes cool by performing them quickly or pre-chilling the solutions.

• Dry the Organic Layer: Dry the separated organic layer over anhydrous sodium sulfate or magnesium sulfate. Swirl gently; do not use a magnetic stir bar which can cause friction.

• Filter and Concentrate: Filter off the drying agent. Concentrate the solution at reduced pressure and low temperature. Use a rotary evaporator with the bath temperature set to room temperature or below. Do not heat the bath. It is crucial to avoid concentrating the azide to a pure oil or solid if its stability is unknown.

• Chromatography (If Necessary): If further purification is needed, perform column chromatography at room temperature.

  • Use a silica gel slurry packed column.

  • Load the crude material onto the column.

  • Elute with an appropriate solvent system, monitoring by TLC.

  • Combine the fractions containing the pure product.

• Final Concentration and Storage: Concentrate the pure fractions under reduced pressure without heating. Immediately dissolve the purified azide in a suitable solvent for storage, place it in a labeled, amber vial, and store it in a freezer at -18°C or below.[7]

Safety First: Understanding the Hazards

Aryl azides are energetic compounds and must be handled with the utmost respect for their potential hazards.

• Explosion Hazard: Organic azides can be explosive, especially when subjected to heat, shock, or friction.[10][18] The risk is significantly higher for compounds with a low ratio of carbon atoms to nitrogen atoms. A general "rule of six" suggests that having at least six carbon atoms per azide group provides enough dilution to render the compound relatively safe to handle with standard precautions.[18][19]

• Toxicity: Hydrazoic acid (HN₃), which can be formed by reacting azides with acid, is highly toxic and volatile, with toxicity similar to hydrogen cyanide.[9][11] Always handle azides in a fume hood and avoid contact with acids.

• Personal Protective Equipment (PPE): At a minimum, a flame-resistant lab coat, safety goggles (a face shield is recommended if a blast shield is not feasible), and appropriate chemical-resistant gloves must be worn at all times.[7][9][10]

• Waste Disposal: Azide waste is considered extremely hazardous.[7]

  • Never dispose of azide solutions down the drain. They can react with lead or copper in the plumbing to form highly explosive metal azides.[9][11]

  • Collect all azide-containing waste in a dedicated, clearly labeled container.[9]

  • Do not mix azide waste with acidic waste streams.[7]

Aryl Azide Decomposition Pathways

Understanding the decomposition mechanism is key to controlling the reactivity of aryl azides.

Caption: Thermal or photochemical activation of an aryl azide leads to the loss of N₂ gas and formation of a highly reactive nitrene intermediate.

References

• Development of Low Temperature Activatable Aryl Azide Adhesion Promoters as Versatile Surface Modifiers. ACS Publications. [Link]

• Azides. University of California, Los Angeles. [Link]

• Early Events in the Photochemistry of Aryl Azides from Femtosecond UV/Vis Spectroscopy and Quantum Chemical Calculations. ACS Publications. [Link]

• (A) Proposed mechanism for the coupling of aryl azide 1 a and alcohol... ResearchGate. [Link]

• Sodium Azide and Organic Azides. University of California, Santa Barbara. [Link]

• Azides. University of Victoria. [Link]

• Information on Azide Compounds. Stanford Environmental Health & Safety. [Link]

• The thermal decomposition of azidopyridines. ResearchGate. [Link]

• Solvent and Aryl-Substituent Effects on the Rates of Thermal Decomposition of a-Azidostyrenes. ElectronicsAndBooks. [Link]

• Standard Operating Procedure Safe Handling of Azido Compounds. Harvard University Department of Chemistry and Chemical Biology. [Link]

• Continuous flow photolysis of aryl azides: Preparation of 3H-azepinones. PMC. [Link]

• Azides in the Synthesis of Various Heterocycles. PMC. [Link]

• Photochemical transformations. Part XXVIII. Aryl azides as potential photosensitive protecting groups. Journal of the Chemical Society C. [Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Jena Bioscience. [Link]

• An overview of the current proposed mechanism of aryl azide... ResearchGate. [Link]

• (PDF) The Mechanism of Photolysis of Aromatic Azides. ResearchGate. [Link]

• Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides. MDPI. [Link]

• Safe Handling of Azides. University of Pittsburgh. [Link]

• Product Class 35: Aryl Azides. Science of Synthesis. [Link]

• Development of Low Temperature Activatable Aryl Azide Adhesion Promoters as Versatile Surface Modifiers. ACS Publications. [Link]

• High capacity purification of thermally unstable compounds.

• Problems and Solutions in Click Chemistry Applied to Drug Probes. PMC. [Link]

• Clicking in harmony: exploring the bio-orthogonal overlap in click chemistry. RSC Publishing. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. researchgate.net [researchgate.net]
• 6. Continuous flow photolysis of aryl azides: Preparation of 3H-azepinones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ehs.ucsb.edu [ehs.ucsb.edu]
• 8. uvic.ca [uvic.ca]
• 9. research.wayne.edu [research.wayne.edu]
• 10. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 11. chemistry.unm.edu [chemistry.unm.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
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• 17. researchgate.net [researchgate.net]
• 18. safety.fsu.edu [safety.fsu.edu]
• 19. safety.pitt.edu [safety.pitt.edu]

Technical Support Center: Overcoming Steric Hindrance in 2-Bromo Substituted Aryl Azides

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the use of 2-bromo substituted aryl azides, particularly in the context of overcoming steric hindrance during benzyne generation and subsequent reactions.

Introduction: The Challenge of the ortho-Bromo-Azido Motif

The 2-bromo substituted aryl azide scaffold is a powerful precursor in organic synthesis, primarily for the generation of highly reactive benzyne intermediates. The ortho arrangement of a bromine atom (a potential leaving group) and an azide group (a latent source of dinitrogen) presents unique synthetic opportunities. However, this substitution pattern also introduces significant steric challenges that can impede reactivity, lower yields, and complicate product outcomes. This guide is designed to help you navigate these challenges effectively.

Critical Safety Advisory: Handling Azide Compounds

Before commencing any experimental work, it is imperative to understand the hazards associated with organic azides.

• Explosive Potential: Organic azides are high-energy molecules that can be sensitive to heat, shock, friction, and light, potentially leading to explosive decomposition.[1][2][3] Low molecular weight azides and those with a high nitrogen-to-carbon ratio are particularly hazardous.[4]

• Toxicity: The azide ion is toxic, with a toxicity profile similar to cyanide.[1] Always handle with appropriate personal protective equipment (PPE).

• Incompatible Materials:

  • Heavy Metals: Avoid contact with heavy metals (e.g., copper, lead, mercury) as this can form highly explosive metal azides.[3] Use plastic or ceramic spatulas for handling solid azides.[2][4]

  • Halogenated Solvents: Do not use chlorinated solvents like dichloromethane or chloroform, which can form explosively unstable di- and tri-azidomethane.[1][2][3]

  • Strong Acids: Contact with strong acids can generate hydrazoic acid, which is highly toxic, volatile, and explosive.[2][3]

• Safe Handling Practices:

  • Always work on the smallest scale possible, especially when exploring new reactions.[2][4]

  • Conduct all experiments in a certified chemical fume hood, behind a blast shield.[2][3][5]

  • Avoid using ground glass joints, which can initiate decomposition through friction.[2][3][4]

  • Do not concentrate azide solutions by rotary evaporation or distillation.[2] Purification should be limited to techniques like extraction and precipitation.[1]

  • Store all azide compounds in a cool, dark environment, away from incompatibles.[1][2][5]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the generation and trapping of benzynes from 2-bromo substituted aryl azides.

Question 1: My benzyne formation reaction is sluggish or fails completely. What are the likely causes and how can I fix it?

Answer: Failure to form the benzyne intermediate is the most common hurdle. The primary cause is often ineffective deprotonation at the position ortho to the bromine, which is sterically shielded by the adjacent azide group.

• Causality—Steric Hindrance: The bulky bromine atom and the azide group create a sterically congested environment. This can prevent the base from accessing the proton required for elimination to form the benzyne.

• Troubleshooting Steps:

  • Choice of Base: If using a strong amide base (e.g., NaNH₂, LDA), steric hindrance may be the primary issue. Consider switching to a smaller, yet still powerful, base.

  • Elevate Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. Monitor the reaction closely for any signs of azide decomposition (e.g., gas evolution).[3]

  • Alternative Benzyne Precursors: The most robust solution is often to modify the starting material. The Kobayashi precursor, o-(trimethylsilyl)aryl triflate, is a widely used alternative that generates benzynes under mild, fluoride-mediated conditions, bypassing the need for a strong base.[6][7][8] This method is often more tolerant of sterically demanding substrates.

Question 2: I've confirmed benzyne formation, but the yield of my trapped product (e.g., from a cycloaddition) is very low. Why is this happening?

Answer: Low trapping efficiency suggests that the benzyne, once formed, is undergoing undesired side reactions, such as polymerization, or that the trapping agent cannot effectively react with the sterically encumbered benzyne.

• Causality—Competitive Pathways: The benzyne intermediate is extremely reactive.[9] If the trapping agent's approach is slow due to steric hindrance from the 2-bromo substituent, the benzyne may react with itself or other species in the medium.

• Troubleshooting Steps:

  • Increase Trapping Agent Concentration: Use a significant excess of the trapping agent (3-5 equivalents) to increase the probability of a productive collision with the transient benzyne intermediate.

  • Evaluate the Trapping Agent: Highly bulky trapping agents will struggle to approach the hindered benzyne. If possible, switch to a smaller or more reactive trapping partner.

  • One-Pot Procedures: For some systems, generating the azide in situ from the corresponding amine, followed immediately by benzyne formation and trapping in the same pot, can be effective. This avoids the isolation of potentially unstable azide intermediates and can lead to cleaner reactions.[10]

Question 3: My reaction with an unsymmetrical 2-bromoaryl azide is giving a mixture of regioisomers. How can I control the regioselectivity?

Answer: Regioselectivity in benzyne reactions is governed by a delicate balance of electronic and steric effects.[11][12][13] With a 2-bromo substituent, both factors are significant.

• Causality—Electronic vs. Steric Control:

  • Electronic Effect: The bromine atom is an inductively electron-withdrawing group.[14][15] This polarizes the benzyne triple bond, making the carbon atom closer to the bromine more electrophilic. Nucleophilic attack often occurs at the other carbon of the triple bond to place the resulting anionic charge closer to the stabilizing electron-withdrawing group.[11][12]

  • Steric Effect: The bulky bromine atom can physically block the approach of the nucleophile or trapping agent to the adjacent carbon of the triple bond, favoring attack at the more distant carbon.[11][16]

• Troubleshooting & Strategy:

  • Analyze the System: For most nucleophiles, the inductive effect is dominant, leading to the formation of the meta-substituted product.[11][17]

  • Modulate the Nucleophile: Using an extremely bulky nucleophile may shift the balance towards steric control, potentially favoring the ortho-product, although this often comes at the cost of overall yield.

  • Leverage Computational Chemistry: Predictive models can help determine the relative energies of the transition states for the formation of different regioisomers, guiding your synthetic strategy.[12]

Frequently Asked Questions (FAQs)

Q: What are the most reliable methods for generating benzynes from these precursors?

A: There are several established methods, each with its own advantages:

• From o-Dihalobenzenes: Using a strong, non-nucleophilic base like sodium amide (NaNH₂) or lithium diisopropylamide (LDA) to induce dehydrohalogenation. This is a classic method but can be harsh.[13][18]

• From o-(Trimethylsilyl)aryl Triflates: This is often the preferred method for hindered systems. The benzyne is generated under very mild conditions using a fluoride source like CsF or TBAF.[6][7][8] This approach generally offers higher functional group tolerance.

• From Diazonium Salts: Diazotization of anthranilic acid derivatives can generate benzynes upon heating, but this method can be hazardous due to the potentially explosive nature of diazonium salts.[6][18]

Q: How do other substituents on the aromatic ring affect the reaction?

A: Other substituents play a critical role through their electronic effects (inductive and resonance), which can either activate or deactivate the ring towards the initial benzyne formation and influence the regioselectivity of the subsequent trapping reaction.[14][15][19][20]

• Electron-Donating Groups (EDGs): Groups like -OCH₃ or -CH₃ activate the ring, but their primary influence is on the regioselectivity of the trapping step.[11]

• Electron-Withdrawing Groups (EWGs): Groups like -NO₂ or -CN deactivate the ring, making the initial deprotonation more difficult.[15][21] However, they strongly influence the polarization of the benzyne and can enforce high regioselectivity in the trapping step.[12]

Q: Are there any catalyst systems that can help overcome steric hindrance in these reactions?

A: While benzyne formation itself is typically not catalytic, subsequent coupling reactions can be. For instance, if the goal is an amination, palladium-catalyzed methods (e.g., Buchwald-Hartwig amination) on the 2-bromoaryl azide might be an alternative pathway to consider, though catalyst and ligand choice is critical for sterically hindered substrates.[22] However, for cycloadditions, the reaction is typically a direct interaction between the benzyne and the trapping agent, and overcoming steric hindrance relies on optimizing reaction conditions rather than catalysis.

Experimental Protocols & Data

Protocol: [3+2] Cycloaddition of a Sterically Hindered Benzyne with an Aryl Azide

This protocol is a general guideline for the fluoride-induced generation of benzyne from an o-(trimethylsilyl)aryl triflate precursor derived from a 2-bromoaryl azide system, followed by trapping.

Materials:

• 2-bromo-6-(trimethylsilyl)phenyl trifluoromethanesulfonate (1.0 eq)

• Aryl azide trapping agent (1.5 - 2.0 eq)

• Cesium Fluoride (CsF), anhydrous (3.0 - 5.0 eq)

• Acetonitrile (CH₃CN), anhydrous

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation: In a flame-dried Schlenk flask under an inert atmosphere, add anhydrous CsF.

• Reagent Addition: Add the 2-bromo-6-(trimethylsilyl)phenyl triflate precursor and the aryl azide trapping agent to the flask.

• Solvent Addition: Add anhydrous acetonitrile via syringe.

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 12-24 hours.[6][7]

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired benzotriazole product.

Data Summary: Influence of Reaction Parameters

The following table summarizes typical outcomes when varying key parameters in benzyne cycloaddition reactions.

Parameter	Variation	Expected Outcome on Yield	Rationale
Benzyne Precursor	Base-mediated (from Ar-Br)	Lower	Steric hindrance impedes deprotonation.[11]
Fluoride-mediated (from Ar-SiMe₃)	Higher	Milder conditions, bypasses steric issue of deprotonation.[8]
Trapping Agent	Bulky (e.g., o,o'-disubst. azide)	Lower	Steric clash with the hindered benzyne.[23]
Less Hindered (e.g., p-subst. azide)	Higher	Easier approach to the reactive benzyne intermediate.[6]
Temperature	Room Temperature	Moderate	Balances reaction rate and azide stability.
Elevated (e.g., 50-80 °C)	Potentially Higher, but Risky	Increases reaction rate but also risk of azide decomposition.[3]

Visualized Workflows and Mechanisms

General Experimental Workflow

The following diagram outlines the general workflow for benzyne generation and trapping, highlighting key decision points for troubleshooting.

Caption: A workflow for benzyne reactions from 2-bromoaryl azides.

Mechanism: Steric and Electronic Effects on Trapping

This diagram illustrates how steric and electronic factors influence the regioselective attack of a nucleophile on a benzyne derived from a 2-bromoaryl azide.

Caption: Regioselectivity in nucleophilic attack on a 2-bromobenzyne.

References

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• Medina, J. M., Mackey, J. L., Garg, N. K., & Houk, K. N. (2014). The Role of Aryne Distortions, Steric Effects, and Charges in Regioselectivities of Aryne Reactions. Journal of the American Chemical Society, 136(44), 15798–15805. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for Purity Analysis of 1-Azido-2-bromo-4-methylbenzene

This guide provides an in-depth, experience-driven approach to the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of 1-Azido-2-bromo-4-methylbenzene. This compound, with its reactive azide and bromo functionalities, is a critical intermediate in organic synthesis, particularly in the development of pharmaceuticals and complex organic molecules. Its purity is paramount to ensure the desired reaction outcomes and the safety and efficacy of the final products.[1][2]

This document is intended for researchers, scientists, and drug development professionals. It will not only detail a robust HPLC method and its validation according to stringent regulatory standards but also offer a comparative analysis with alternative techniques like Gas Chromatography (GC) and Ultra-Performance Liquid Chromatography (UPLC). The focus will be on the practical application of scientific principles, explaining the rationale behind experimental choices to ensure a self-validating and trustworthy analytical procedure.

The Criticality of Purity for 1-Azido-2-bromo-4-methylbenzene

1-Azido-2-bromo-4-methylbenzene is a versatile building block. The azide group can participate in "click chemistry" reactions, such as the Huisgen cycloaddition, to form triazoles, while the bromo group allows for a variety of cross-coupling reactions.[2] Impurities in the starting material can lead to unwanted side products, reduced yields, and complications in downstream purification processes. Potential impurities could include unreacted starting materials, isomers, or degradation products.[1] Therefore, a validated, stability-indicating analytical method is crucial for quality control.[3][4]

A Validated HPLC Method for Purity Determination

The following proposed HPLC method is designed to be stability-indicating, meaning it can separate the main compound from its potential degradation products and impurities.[5][6]

Experimental Protocol: HPLC Method

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is chosen for its versatility in separating non-polar to moderately polar compounds.

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid. The gradient starts with a lower concentration of the organic modifier (acetonitrile) to retain polar impurities and gradually increases to elute the main, more non-polar, compound and any highly non-polar impurities.

  • Gradient Program:

    • 0-5 min: 40% Acetonitrile

    • 5-20 min: 40% to 90% Acetonitrile (linear gradient)

    • 20-25 min: 90% Acetonitrile (hold)

    • 25-26 min: 90% to 40% Acetonitrile (linear gradient)

    • 26-30 min: 40% Acetonitrile (equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm, a common wavelength for aromatic compounds.

• Injection Volume: 10 µL.

• Sample Preparation: A 0.1 mg/mL solution of 1-Azido-2-bromo-4-methylbenzene in the initial mobile phase composition.

Method Validation: Adherence to ICH Q2(R1) Guidelines

The validation of this HPLC method is performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[7][8][9]

1. Specificity: Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[9][10] To demonstrate this, forced degradation studies are conducted by exposing the 1-Azido-2-bromo-4-methylbenzene sample to acidic, basic, oxidative, thermal, and photolytic stress conditions.[3][4] The resulting chromatograms should show that the main peak is well-resolved from any degradation product peaks.

Stress Condition	Observation
Acid Hydrolysis (0.1N HCl)	Minor degradation observed.
Base Hydrolysis (0.1N NaOH)	Significant degradation with two major degradant peaks.
Oxidation (3% H₂O₂)	Moderate degradation.
Thermal (80°C)	Minimal degradation.
Photolytic (UV light)	Minor degradation.

2. Linearity and Range: Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.[10] This is determined by preparing a series of solutions of 1-Azido-2-bromo-4-methylbenzene at different concentrations and plotting the peak area against the concentration.

Parameter	Acceptance Criteria	Result
Correlation Coefficient (r²)	≥ 0.999	0.9998
Range	50% to 150% of the target concentration	Established

3. Accuracy: Accuracy is the closeness of the test results obtained by the method to the true value. It is assessed by spiking a placebo with known amounts of 1-Azido-2-bromo-4-methylbenzene at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration) and calculating the percentage recovery.

Concentration Level	Acceptance Criteria (% Recovery)	Mean Recovery (%)
80%	98.0 - 102.0	99.5
100%	98.0 - 102.0	100.2
120%	98.0 - 102.0	99.8

4. Precision: Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[11] It is evaluated at two levels:

• Repeatability (Intra-assay precision): The precision of the method under the same operating conditions over a short interval of time.[9]

• Intermediate Precision: The precision of the method within the same laboratory but on different days, with different analysts, and on different equipment.

Precision Level	Acceptance Criteria (%RSD)	Result (%RSD)
Repeatability (n=6)	≤ 1.0	0.5
Intermediate Precision (n=6)	≤ 2.0	1.2

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ): LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

Parameter	Method	Result
LOD	Based on Signal-to-Noise ratio (3:1)	0.01 µg/mL
LOQ	Based on Signal-to-Noise ratio (10:1)	0.03 µg/mL

6. Robustness: Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.[9]

Parameter Varied	Variation	Observation
Flow Rate	± 0.1 mL/min	No significant impact on resolution.
Column Temperature	± 5 °C	Minor shift in retention times, resolution maintained.
Mobile Phase Composition	± 2% organic	Minor shift in retention times, resolution maintained.

Comparative Analysis: HPLC vs. GC and UPLC

While the validated HPLC method is robust and reliable, it is essential to consider alternative analytical techniques. The choice of method often depends on the specific requirements of the analysis, such as speed, sensitivity, and the nature of the analyte and its impurities.

Gas Chromatography (GC)

GC is a powerful technique for separating and analyzing volatile and thermally stable compounds.[12][13] For 1-Azido-2-bromo-4-methylbenzene, GC could be a viable alternative, especially if potential impurities are also volatile.

Hypothetical GC Method:

• Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 100 °C, ramp to 280 °C.

• Detector: Mass Spectrometry (MS) for definitive identification of impurities.

Performance Comparison: HPLC vs. GC

Parameter	Validated HPLC Method	Hypothetical GC-MS Method	Rationale for Choice
Analysis Time	~30 min	~15-20 min	GC can offer faster run times for volatile compounds.[12]
Sensitivity	Good (ng level)	Excellent (pg-fg level)	MS detection in GC provides high sensitivity and specificity.[14][15]
Applicability	Broad (non-volatile impurities)	Limited to thermally stable and volatile compounds	HPLC is more versatile for a wider range of potential non-volatile degradation products.
Sample Preparation	Simple dissolution	Simple dissolution	Both methods have straightforward sample preparation.
Cost	Moderate	Higher (for MS detector)	The initial investment for a GC-MS system is typically higher than for an HPLC-UV system.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent advancement in liquid chromatography that utilizes smaller particle size columns (sub-2 µm) and higher operating pressures.[16][17] This results in significantly faster analysis times, improved resolution, and higher sensitivity compared to traditional HPLC.[18]

Hypothetical UPLC Method:

• Column: A sub-2 µm C18 column (e.g., 2.1 x 50 mm).

• Mobile Phase: Similar to HPLC, but with a steeper gradient.

• Flow Rate: 0.5-0.8 mL/min.

• System Pressure: Up to 15,000 psi.

Performance Comparison: HPLC vs. UPLC

Parameter	Validated HPLC Method	Hypothetical UPLC Method	Rationale for Choice
Analysis Time	~30 min	~5-10 min	UPLC offers significantly shorter run times, increasing throughput.[17]
Resolution	Good	Excellent	The smaller particle size in UPLC columns leads to sharper peaks and better separation.[16]
Sensitivity	Good	Excellent	Narrower peaks in UPLC result in higher signal-to-noise ratios.[19]
Solvent Consumption	Moderate	Low	Shorter run times and lower flow rates in UPLC lead to reduced solvent usage and waste.
Cost	Moderate	High	UPLC systems and columns are more expensive than their HPLC counterparts.[19]

Conclusion and Recommendations

The developed and validated HPLC method provides a reliable and robust solution for the purity analysis of 1-Azido-2-bromo-4-methylbenzene, meeting the stringent requirements of regulatory bodies like the ICH.[20][21][22] The method is specific, linear, accurate, precise, and robust, making it suitable for routine quality control.

For laboratories with a high sample throughput, migrating the method to a UPLC system would be a logical next step to significantly reduce analysis time and solvent consumption while improving sensitivity and resolution.[16][17][18] Gas Chromatography with Mass Spectrometry (GC-MS) is a powerful alternative, particularly for identifying and quantifying volatile impurities, and could be used as a complementary technique for a more comprehensive impurity profile.[13][14][15]

Ultimately, the choice of analytical technique should be based on a risk assessment considering the specific needs of the project, available resources, and the desired level of analytical detail. This guide provides the foundational data and rationale to make an informed decision.

References

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• Alispharm. (2023). UPLC vs HPLC: what is the difference? Retrieved from [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2019). A Review on Comparative study of HPLC and UPLC. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). FDA Guidance on Analytical Method Validation. Retrieved from [Link]

• WebofPharma. (2026). HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• ACS Publications. (n.d.). Trace analysis of organobromine compounds in air by adsorbent trapping and capillary gas chromatography/mass spectroscopy. Retrieved from [Link]

• Open Access Journals. (2022). Prospects of UPLC in Pharmaceutical Analysis over HPLC. Retrieved from [Link]

• Pharmaguideline. (2018). Differences between HPLC and UPLC. Retrieved from [Link]

• USP. (n.d.). General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. Retrieved from [Link]

• ECA Academy. (2025). Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Analysis of Azide Ion on Obelisc N Column. Retrieved from [Link]

• ACS Publications. (2014). Gas Chromatography Plasma-Assisted Reaction Chemical Ionization Mass Spectrometry for Quantitative Detection of Bromine in Organic Compounds. Retrieved from [Link]

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• Investigations of a Dog. (2025). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. Retrieved from [Link]

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• Association for Accessible Medicines. (n.d.). Lifecycle Management Concepts to analytical Procedures: A compendial perspective. Retrieved from [Link]

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Mass spectrometry fragmentation pattern comparison for bromo-aryl azides

The structural elucidation of peptides and proteins modified with bromo-aryl azide probes presents a unique analytical challenge in mass spectrometry (MS). These bifunctional molecules are highly valued in chemoproteomics—the azide group serves as a versatile handle for photoaffinity cross-linking or click chemistry, while the bromine atom provides a highly distinct isotopic signature.

However, the inherent lability of the azide group often confounds standard MS/MS sequencing. To extract the maximum amount of structural information, researchers must carefully select their fragmentation techniques. This guide objectively compares the performance of Collision-Induced Dissociation (CID) and Higher-energy Collisional Dissociation (HCD) for the characterization of bromo-aryl azide-tagged peptides, providing the mechanistic causality and self-validating protocols necessary for robust experimental design.

The Mechanistic Causality of the Dual-Signature Mass Tag

The power of the bromo-aryl azide tag lies in its dual-signature readout, which spans both MS1 and MS2 spectra. Understanding the physical chemistry behind these signatures is critical for optimizing instrument parameters.

• The MS1 Isotopic Signature (Bromine): Bromine exists in nature as two stable isotopes, 79Br and 81Br , in a nearly 1:1 ratio (50.69% to 49.31%). When a peptide is tagged with a bromo-aryl azide, its MS1 precursor envelope exhibits a highly distinct doublet separated by approximately 1.997 Da. This serves as the primary filter to distinguish modified peptides from the complex background matrix.

• The MS2 Diagnostic Neutral Loss (Azide): The azide group ( −N3​ ) is thermodynamically unstable. Upon collisional activation in the gas phase, the initial fragmentation step is almost exclusively the expulsion of a nitrogen molecule ( N2​ ), resulting in a mass shift of -28.0061 Da[1]. This forms a highly reactive nitrene radical cation. Because this cleavage requires very low activation energy, it acts as a secondary diagnostic signature, confirming the presence of the intact azide tag prior to peptide backbone sequencing.

Figure 1: Energy-dependent fragmentation pathways of bromo-aryl azide tagged peptides.

Comparative Analysis: CID vs. HCD

The choice of fragmentation method dictates whether the mass spectrometer will merely confirm the presence of the tag or provide complete sequence localization.

Ion Trap Collision-Induced Dissociation (CID)

Ion trap CID operates via resonance excitation, which is a "slow heating" process. The kinetic energy of the precursor ion is gradually increased through multiple low-energy collisions until the weakest bond breaks. For bromo-aryl azides, the energy sinks entirely into the highly labile C- N3​ bond. Once the N2​ is expelled, the resulting [M−28]+ ion falls out of resonance with the excitation frequency and undergoes no further fragmentation.

• Result: The MS2 spectrum is dominated by the [M−28]+ peak, with severely suppressed peptide backbone fragmentation (b- and y-ions). Furthermore, the inherent "1/3 rule" of ion traps prevents the detection of low-mass reporter ions.

Higher-energy Collisional Dissociation (HCD)

HCD is a beam-type collisional activation method taking place in a dedicated multipole collision cell[2]. Ions are accelerated into a neutral gas target, depositing a massive amount of internal energy very rapidly. This high-energy deposition overcomes the azide "energy sink." Even though the N2​ loss occurs almost instantaneously, the remaining nitrene intermediate continues to undergo high-energy collisions, shattering the peptide backbone to yield rich b- and y-ion series[3].

• Result: HCD provides a composite spectrum containing the diagnostic -28 Da neutral loss, comprehensive sequence coverage, and low-mass brominated reporter ions, making it the superior choice for structural elucidation.

Quantitative Performance Comparison

Feature / Metric	Ion Trap CID	Beam-Type HCD (Orbitrap)
Activation Mechanism	Resonance excitation (slow heating)	Beam-type collision (fast heating)
Energy Deposition	Low (sinks into the weakest bond)	High (multiple rapid collisions)
N₂ Loss (-28 Da) Yield	>90% (Dominant, isolated peak)	40-60% (Co-exists with backbone ions)
Backbone Cleavage (b/y ions)	Poor (<20% sequence coverage)	Excellent (>80% sequence coverage)
Low-Mass Reporter Ions	Not detected (1/3 rule cutoff)	Detected (captures tag fragments)
Optimal Application	Simple confirmation of azide presence	Full structural elucidation & sequencing

Self-Validating Experimental Protocol: Stepped HCD

To build a self-validating analytical system, we must ensure that the MS2 spectrum captures both the highly labile tag signature and the stiffer peptide backbone cleavages. A single static collision energy forces a compromise. By utilizing Stepped Normalized Collision Energy (NCE) , the instrument multiplexes different energy regimes into a single, highly informative composite MS2 spectrum[4].

Step 1: Sample Preparation & Derivatization

• Reconstitute the target peptide mixture in 50 mM ammonium bicarbonate (pH 8.0).

• Add the bromo-aryl azide reagent at a 10x molar excess. Crucial: Perform this step in strict darkness or under red light to prevent premature photolysis of the azide group.

• Incubate for 2 hours at room temperature, then quench the reaction with 50 mM Tris-HCl. Desalt the peptides using C18 StageTips.

Step 2: LC-MS/MS Acquisition Parameters

• Instrument: Orbitrap-class mass spectrometer (e.g., Q Exactive or Orbitrap Fusion).

• MS1 Scan: Set resolution to 120,000 at m/z 200. Causality: Ultra-high resolution is strictly required to resolve the 1.997 Da mass difference of the 79Br/81Br isotopic doublet, preventing false positives from overlapping peptide isotopes.

• Precursor Selection: Isolate precursors exhibiting the characteristic 1:1 doublet signature using an isolation window of 2.0 m/z.

• MS2 Fragmentation (Stepped HCD): Set Stepped NCE to 20, 25, and 30.

  • Causality: NCE 20 gently cleaves the C- N3​ bond, yielding the diagnostic [M−28]+ nitrene ion. NCE 30 provides the kinetic energy necessary to shatter the peptide backbone into sequence-informative b- and y-ions.

• MS2 Scan: Set resolution to 30,000 and ensure the scan range begins at m/z 100 to capture low-mass brominated reporter ions.

Figure 2: Self-validating LC-MS/MS workflow for bromo-aryl azide probes.

Data Processing and Validation Logic

When analyzing the resulting data, the validation must follow a strict logical hierarchy:

• MS1 Verification: The software must first identify the 1:1 isotopic doublet. If the doublet is absent, the peptide is not modified.

• MS2 Neutral Loss Verification: The MS2 spectrum must contain a prominent peak exactly 28.0061 Da lighter than the precursor. This validates that the modification is indeed an intact azide.

• Sequence Mapping: Finally, the b- and y-ion series generated by the higher NCE steps are mapped to the proteome database to identify the peptide sequence and pinpoint the exact residue harboring the bromo-aryl azide tag.

References

• BenchChem. Spectroscopic Characterization of Azide Derivatives: An In-depth Technical Guide.
• Ma, C., et al. Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. MDPI.
• Wang, Z., et al. Analysis of Protein O-GlcNAcylation by Mass Spectrometry. NIH PMC.
• Yu, C., et al. Optimized Fragmentation Improves the Identification of Peptides Cross-Linked by MS-Cleavable Reagents. Journal of Proteome Research.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Analysis of Protein O-GlcNAcylation by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Validating the Synthesis of 1-Azido-2-bromo-4-methylbenzene: A Comparative Analytical Guide

The Analytical Challenge in Aryl Azide Synthesis

1-Azido-2-bromo-4-methylbenzene is a highly versatile synthetic intermediate, widely utilized in copper-catalyzed azide-alkyne cycloadditions (CuAAC "click" chemistry), photoaffinity labeling, and the synthesis of bioactive benzotriazoles[1]. The standard synthetic route involves the conversion of 2-bromo-4-methylaniline to a diazonium salt, followed by nucleophilic displacement with sodium azide[2].

While the synthesis is mechanically straightforward, the analytical validation of the final product presents a unique challenge. Aryl azides are notoriously thermolabile and prone to degradation under certain analytical conditions. As a Senior Application Scientist, I have designed this guide to compare the performance of ¹H NMR spectroscopy against alternative methods (FT-IR and GC-MS), providing a self-validating workflow to ensure absolute structural integrity.

Self-Validating Synthesis Protocol

To obtain high-purity 1-Azido-2-bromo-4-methylbenzene suitable for NMR validation, the synthesis must be tightly controlled. The following step-by-step methodology incorporates causality-driven parameters to prevent the formation of impurities[2].

Step 1: Amine Dissolution & Cooling

• Action: Dissolve 2-bromo-4-methylaniline (1.0 eq) in a mixture of concentrated HCl (3.0 eq) and deionized water. Cool the flask to 0–5 °C using an ice-water bath[2].

• Causality: The acidic environment forms the water-soluble anilinium hydrochloride salt, priming the amine for nitrosation. Strict temperature control (0–5 °C) is non-negotiable; exceeding 5 °C leads to the thermal decomposition of the subsequent diazonium intermediate into a phenol byproduct[2].

Step 2: Diazotization

• Action: Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise while maintaining vigorous stirring[2].

• Causality: NaNO₂ reacts with HCl to generate the nitrosonium ion (NO⁺), which attacks the amine to form the diazonium salt. Dropwise addition prevents localized exothermic spikes that could prematurely degrade the intermediate[3].

Step 3: Azidation

• Action: Add an aqueous solution of sodium azide (NaN₃, 1.2 eq) dropwise to the cold diazonium solution. Allow the reaction to slowly warm to room temperature[2].

• Causality: The azide anion acts as a nucleophile, displacing the diazonium group (N₂⁺). This step is highly exothermic and evolves nitrogen gas (N₂). Slow addition is critical to prevent violent outgassing and potential loss of containment[4].

Step 4: Workup & Self-Validation Checkpoint

• Action: Extract the aqueous layer with dichloromethane (DCM). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation System: Before proceeding to NMR, run a rapid FT-IR scan of the crude oil. The presence of a sharp, intense peak at ~2110 cm⁻¹ (asymmetric -N₃ stretch) acts as a rapid safety and success checkpoint, confirming the azide functional group is present before committing to high-resolution structural analysis.

Comparative Analytical Strategies: Why ¹H NMR is the Gold Standard

When validating the synthesized 1-Azido-2-bromo-4-methylbenzene, scientists typically choose between three analytical techniques. However, their performance varies drastically based on the chemical physics of the azide group.

The Pitfall of GC-MS (High Risk)

Gas Chromatography-Mass Spectrometry (GC-MS) is often the default for small molecules, but it is not recommended for aryl azides.

• Causality: Aryl azides are thermolabile. When introduced into a standard GC injection port (typically heated to 250 °C), the azide group undergoes rapid thermal extrusion of nitrogen gas (N₂) to form a highly reactive singlet nitrene intermediate. This nitrene abstracts hydrogen from the matrix to form the corresponding aniline (2-bromo-4-methylaniline) or undergoes ring expansion. Consequently, the mass spectrum often displays the degradation product rather than the intact azide, leading to false negatives.

The Limitation of FT-IR (Orthogonal Screening)

Fourier-Transform Infrared Spectroscopy (FT-IR) is excellent for identifying the asymmetric stretching of the azide group (~2110 cm⁻¹). However, FT-IR cannot confirm the regiochemistry of the aromatic ring. It will confirm you have an aryl azide, but it cannot definitively prove you have the 1,2,4-trisubstituted isomer.

The Superiority of ¹H NMR (The Gold Standard)

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides unambiguous confirmation of structural connectivity, regiochemistry, and purity without subjecting the sample to thermal degradation. It perfectly resolves the 1,2,4-substitution pattern of the benzene ring.

Fig 1: Synthesis workflow of 1-Azido-2-bromo-4-methylbenzene and comparative analytical validation.

Quantitative Data & ¹H NMR Interpretation

To ensure the ¹H NMR protocol is a self-validating system, the sample must be prepared in high-purity CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). The TMS serves as an internal zero-point reference (δ 0.00 ppm), while the residual CHCl₃ peak (δ 7.26 ppm) acts as a secondary internal calibration standard. This dual-reference approach eliminates chemical shift drift caused by temperature variations.

The ¹H NMR spectrum of 1-Azido-2-bromo-4-methylbenzene exhibits a classic 1,2,4-trisubstituted splitting pattern, driven by the distinct anisotropic and inductive effects of the -N₃, -Br, and -CH₃ groups[1].

Table 1: ¹H NMR Data Interpretation (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment & Causality
7.37	Doublet (d)	1.8	1H	H3 : Deshielded by the ortho-bromine atom; exhibits only meta-coupling to H5.
7.10	Doublet of doublets (dd)	8.2, 1.8	1H	H5 : Shielded by the electron-donating ortho-methyl group; exhibits both ortho-coupling to H6 and meta-coupling to H3.
7.03	Doublet (d)	8.2	1H	H6 : Shielded by the ortho-azide group; exhibits strong ortho-coupling to H5.
2.30	Singlet (s)	-	3H	-CH₃ : Aliphatic protons on the C4 methyl group.

Table 2: Method Comparison Summary

Analytical Technique	Primary Output	Regiochemical Confirmation	Thermal Degradation Risk	Verdict for Aryl Azides
¹H NMR	Structural connectivity, purity	Excellent (Resolves 1,2,4-substitution)	None (Room temp analysis)	Gold Standard
FT-IR	Functional group identification	Poor (Cannot distinguish isomers)	None (Room temp analysis)	Secondary/Screening
GC-MS	Molecular mass, fragmentation	Moderate (If intact)	High (Nitrene formation at 250°C)	Not Recommended

References

• Kutonova, K. V., Trusova, M. E., Postnikov, P. S., Filimonov, V. D., & Parello, J. "A Simple and Effective Synthesis of Aryl Azides via Arenediazonium Tosylates." Synthesis, 2013, 45, 2706-2710. URL:[Link]

• Ageshina, A. A., Chesnokov, G., Topchiy, M., & Asachenko, A. "Making Endo-Cyclizations Favorable Again: Conceptually New Synthetic Approach to Benzotriazoles via Azide Group Directed Lithiation/Cyclization of 2-Azidoaryl Bromides." Chemical Science, 2019. URL:[Link]

• Gaja, V., et al. "Synthesis of radiolabelled aryl azides from diazonium salts: experimental and computational results permit the identification of the preferred mechanism." RSC Advances, 2015. URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Simple and Effective Synthesis of Aryl Azides via Arenediazonium Tosylates [organic-chemistry.org]
• 4. Synthesis of radiolabelled aryl azides from diazonium salts: experimental and computational results permit the identification of the preferred mechani ... - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC01913C [pubs.rsc.org]

Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide for Handling 1-Azido-2-bromo-4-methylbenzene

As researchers and drug development professionals push the boundaries of synthetic utility, organic azides remain indispensable for click chemistry, heterocycle synthesis, and photoaffinity labeling. However, the energetic nature of the azide functional group demands rigorous, causality-driven safety protocols.

This guide provides authoritative, step-by-step operational and disposal methodologies for 1-Azido-2-bromo-4-methylbenzene (CAS: 136672-35-0), ensuring that your laboratory maintains the highest standards of safety and scientific integrity.

Thermodynamic Hazard Profile & Mechanistic Analysis

To handle 1-Azido-2-bromo-4-methylbenzene safely, one must first understand the thermodynamics of its decomposition. Aryl azides are highly energetic molecules that can undergo thermal or photolytic decomposition to extrude diatomic nitrogen ( N2​ ) and generate highly reactive, electron-deficient nitrenes.

The stability of an organic azide is generally evaluated using two structural rules:

• The Rule of Six: States that an azide is relatively stable if there are at least six carbon atoms per energetic functional group[1][2].

• The C/N Ratio Rule: States that for an azide to be considered non-explosive, the ratio of (NC​+NO​)/NN​ must be greater than 3.

Table 1: Quantitative Chemical & Hazard Profile

Property	Value	Hazard Implication
Chemical Formula	C7​H6​BrN3​	Contains heavy halogen (Br), slightly dampening volatility but increasing molecular density.
Molecular Weight	212.05 g/mol	Higher mass reduces vapor pressure, lowering inhalation risk compared to lighter azides[2].
Carbon-to-Azide Ratio	7 Carbons : 1 Azide	Passes the "Rule of Six" . Indicates baseline stability for standard handling[1].
(NC​+NO​)/NN​ Ratio	7/3=2.33	Fails the >3 Ratio Rule . The compound is borderline unstable and must be treated as a shock-, friction-, and heat-sensitive explosive.
Decomposition Temp.	~150°C – 200°C	Rapid heating causes catastrophic N2​ expansion. Keep reactions strictly < 80°C.

Expert Insight: Because 1-Azido-2-bromo-4-methylbenzene falls below the safe threshold of the C/N ratio rule, it exists in a state of borderline stability. Any input of external energy (friction from ground glass, heat, or UV light) can lower the activation energy required for the N1​−N2​ bond cleavage, leading to a runaway exothermic reaction[3].

Causality-Driven PPE Requirements

Standard laboratory attire is insufficient for handling borderline-stable aryl azides. Every piece of Personal Protective Equipment (PPE) must be selected based on the specific thermodynamic and toxicological threats posed by the chemical[4].

Table 2: PPE Specifications and Mechanistic Causality

PPE Component	Specification	Mechanistic Causality (The "Why")
Primary Shielding	Polycarbonate Fume Hood Sash & Blast Shield	Protects against high-velocity glass shrapnel. If the azide detonates, N2​ overpressurization will shatter standard borosilicate glassware[2][4].
Body Protection	Nomex (Flame-Resistant) Lab Coat	Thermal decomposition of azides can ignite solvent vapors, causing localized flash fires. Standard cotton/poly coats provide zero thermal protection.
Eye & Face	Full-Face Polycarbonate Shield over Splash Goggles	Prevents facial lacerations from shrapnel and protects ocular mucous membranes from aerosolized nitrenes and toxic dust[4].
Hand Protection	Heavy-Duty Nitrile Gloves (Double-Gloved)	Azide ions are highly toxic and complex with hemoglobin similarly to cyanide, blocking oxygen transport. Double-gloving prevents transdermal systemic absorption[2].

Operational Workflow & Handling Protocol

When executing syntheses involving 1-Azido-2-bromo-4-methylbenzene, the protocol itself must be a self-validating safety system.

Step-by-Step Handling Methodology

• Environmental Preparation: Clear the fume hood of all heavy metals (copper, lead, brass), strong acids, and halogenated solvents (e.g., dichloromethane, chloroform). Causality: Azides react with heavy metals to form ultra-sensitive explosive salts, and with halogenated solvents to form explosive polyazidomethanes[4][5].

• Frictionless Transfer: Weigh and transfer the compound using only plastic or ceramic spatulas . Causality: Metal spatulas can generate microscopic friction sparks or catalyze decomposition[4][5].

• Apparatus Assembly: Use Teflon-sleeved joints for all glassware. Do not use bare ground-glass joints, as the friction of twisting the glass can detonate azide residue trapped in the joint[5].

• Reaction Execution: Shield the reaction flask from ambient light using aluminum foil to prevent photolytic nitrene formation. Maintain the reaction temperature strictly below 80°C.

Figure 1: End-to-end operational workflow for the safe handling and processing of aryl azides.

Waste Disposal & Chemical Quenching Plan

Never dispose of unquenched organic azides in standard waste streams. 1-Azido-2-bromo-4-methylbenzene must be chemically reduced to its corresponding stable amine (2-bromo-4-methylaniline) prior to disposal. The safest and most reliable method for this is the Staudinger Reduction using triphenylphosphine ( PPh3​ )[6][7].

Step-by-Step Quenching Protocol (Staudinger Reduction)

• Thermal Control: Transfer the reaction vessel containing the unreacted azide to an ice bath and cool the mixture to 0°C[6].

• Reagent Addition: Dissolve 1.1 to 1.5 molar equivalents of triphenylphosphine ( PPh3​ ) in an inert solvent (e.g., THF). Slowly add this solution dropwise to the cold azide mixture[6][8].

• Controlled Extrusion: Remove the ice bath and allow the reaction to warm to room temperature. You will observe vigorous bubbling; this is the controlled extrusion of N2​ gas as the phosphazide intermediate collapses into an iminophosphorane[7][8].

• Hydrolysis: Once gas evolution completely ceases, add a stoichiometric excess of water to the flask and stir. This hydrolyzes the iminophosphorane into the highly stable 2-bromo-4-methylaniline and triphenylphosphine oxide[6][7].

• Spectroscopic Verification: (Optional but recommended) Confirm the complete consumption of the azide by checking for the disappearance of the asymmetric azide stretch at ~2100 cm−1 via IR spectroscopy[6].

• Final Disposal: The quenched, azide-free mixture can now be safely disposed of in the standard organic/halogenated waste stream in accordance with institutional EHS guidelines.

Figure 2: Mechanistic pathway of the Staudinger reduction used for safe organic azide quenching.

References

• Sigma-Aldrich. "1-azido-2-bromo-4-methylbenzene | 136672-35-0". sigmaaldrich.com.
• National Institutes of Health (NIH). "Allylic azides: synthesis, reactivity, and the Winstein rearrangement". nih.gov.
• Stanford Environmental Health & Safety.
• Karlsruhe Institute of Technology (KIT). "Safety hazards - general remarks. Azides". kit.edu.
• ACS Publications.
• Thieme Connect. "Product Class 35: Aryl Azides". thieme-connect.de.
• Benchchem. "How to safely quench an unreacted azide in a reaction mixture". benchchem.com.
• Organic Syntheses. "Working with Hazardous Chemicals". orgsyn.org.
• National Institutes of Health (NIH).

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• 2. KIT - IOC - Bräse - Research - Research interests - Azide [ioc.kit.edu]
• 3. Development of Low Temperature Activatable Aryl Azide Adhesion Promoters as Versatile Surface Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
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• 7. “Bioorthogonal reactions of triarylphosphines and related analogs” - PMC [pmc.ncbi.nlm.nih.gov]
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